4-(2-Chlorobenzyl)piperidin-4-ol

Core Science & Biosynthesis

Chemical structure and properties of 4-(2-Chlorobenzyl)piperidin-4-ol

Executive Summary

4-(2-Chlorobenzyl)piperidin-4-ol is a specialized heterocyclic building block belonging to the class of 4,4-disubstituted piperidines. Unlike its more common para-substituted analogs (e.g., the Haloperidol intermediate 4-(4-chlorophenyl)piperidin-4-ol), this ortho-chlorobenzyl isomer offers a unique steric and electronic profile. It serves as a critical scaffold in the synthesis of neuroactive agents, particularly NMDA receptor antagonists (NR2B subtype), CCR5 antagonists , and Histamine H3 ligands .

The presence of the 2-chloro substituent on the benzyl ring introduces significant steric hindrance, restricting the conformational freedom of the phenyl ring relative to the piperidine core. This "ortho-effect" is frequently exploited in medicinal chemistry to lock bioactive conformations and improve metabolic stability against ring oxidation.

Chemical Structure & Physicochemical Properties[1][2][3][4][5][6][7][8]

Structural Identity

The molecule consists of a saturated piperidine ring substituted at the C4 position with both a hydroxyl group (-OH) and a 2-chlorobenzyl moiety (-CH₂-C₆H₄-Cl). This creates a quaternary carbon center at C4, imparting structural rigidity.

Property	Data
IUPAC Name	4-[(2-Chlorophenyl)methyl]piperidin-4-ol
Molecular Formula	C₁₂H₁₆ClNO
Molecular Weight	225.72 g/mol
Exact Mass	225.092 g/mol
CAS Number	Not widely indexed (Analog: 4-Benzyl-4-hydroxypiperidine CAS 51135-96-7)
Chirality	Achiral (Plane of symmetry through N-C4 axis if N is unsubstituted/planar)

Physicochemical Profile

Data predicted based on structure-activity relationship (SAR) of 4-benzylpiperidin-4-ol analogs.

Parameter	Value	Significance
LogP (Predicted)	2.1 – 2.4	Moderate lipophilicity; blood-brain barrier (BBB) permeable.
pKa (Basic N)	9.8 ± 0.5	Exists predominantly as a cation at physiological pH (7.4).
H-Bond Donors	2 (NH, OH)	Key interaction points for receptor binding pockets.
H-Bond Acceptors	2 (N, O)
Solubility	Soluble in DMSO, Methanol, DCM; Sparingly soluble in water (unless salt form).

Synthesis & Manufacturing Protocol

Retrosynthetic Analysis

The most robust route to 4-(2-Chlorobenzyl)piperidin-4-ol involves a Grignard addition to a protected 4-piperidone. Direct alkylation is avoided due to the formation of bis-alkylated byproducts. The choice of protecting group (PG) is critical; N-Benzyl is common but requires hydrogenolysis (risking dechlorination), whereas N-Boc allows for mild acid deprotection.

Recommended Route: N-Boc-4-piperidone + 2-Chlorobenzylmagnesium chloride.

Experimental Protocol (Self-Validating)

Step 1: Preparation of Grignard Reagent

• Reagents: 2-Chlorobenzyl chloride (1.0 eq), Magnesium turnings (1.2 eq), Iodine (catalytic), Dry THF.

• Procedure:

  • Activate Mg turnings with I₂ in dry THF under N₂ atmosphere.

  • Add a portion (10%) of 2-chlorobenzyl chloride to initiate the exotherm.

  • Dropwise add the remaining halide at a rate that maintains gentle reflux.

  • Reflux for 1 hour to ensure complete formation of 2-Chlorobenzylmagnesium chloride .

Step 2: Nucleophilic Addition

• Reagents: N-Boc-4-piperidone (0.9 eq), Dry THF.

• Procedure:

  • Cool the Grignard solution to 0°C.

  • Add N-Boc-4-piperidone (dissolved in THF) dropwise over 30 mins.

  • Allow to warm to Room Temperature (RT) and stir for 4 hours.

  • Validation Point: Monitor by TLC (Hexane:EtOAc 3:1). Disappearance of ketone spot indicates completion.

  • Quench: Pour into saturated NH₄Cl solution (exothermic). Extract with EtOAc.

Step 3: Deprotection (Boc Removal)

• Reagents: 4M HCl in Dioxane or TFA/DCM.

• Procedure:

  • Dissolve the intermediate (N-Boc-4-(2-chlorobenzyl)piperidin-4-ol) in DCM.

  • Add TFA (10 eq) at 0°C. Stir at RT for 2 hours.

  • Concentrate in vacuo.

  • Basification: Treat residue with 1M NaOH to pH > 12 to liberate the free base.

  • Extract with DCM, dry over Na₂SO₄, and recrystallize from Toluene/Hexane.

Synthesis Pathway Diagram

Caption: Step-wise synthesis via Grignard addition and acid-mediated deprotection to yield the target piperidinol.

Pharmacological Applications[1][6][7][9][10][11][12]

NMDA Receptor Antagonism (NR2B Subtype)

The 4-benzylpiperidin-4-ol scaffold is a bioisostere of the 4-phenylpiperidine moiety found in Ifenprodil and Traxoprodil , which are selective antagonists of the NR2B subunit of the NMDA receptor.

• Mechanism: The 4-hydroxyl group forms a critical hydrogen bond with the receptor binding pocket (likely Glu or Asp residues), while the 2-chlorobenzyl group occupies a hydrophobic pocket.

• Ortho-Effect: The 2-chloro substituent forces the benzyl ring out of plane, improving selectivity for NR2B over NR2A by mimicking the twisted conformation of highly potent antagonists.

CCR5 Antagonists (HIV Entry Inhibition)

Piperidine scaffolds are central to CCR5 antagonists like Aplaviroc and Vicriviroc .

• Role: The basic nitrogen serves as the primary anchor point (ionic interaction with Asp280).

• Substitution: The 4-(2-chlorobenzyl) group provides bulk to fill the large hydrophobic cavity of the CCR5 transmembrane domain, potentially enhancing residence time.

Structure-Activity Relationship (SAR) Map

Caption: Pharmacophore mapping highlighting the functional roles of the amine, hydroxyl, and ortho-substituted benzyl moieties.

Safety & Handling (SDS Summary)

Hazard Classification (GHS):

• Warning: Causes skin irritation (H315), Causes serious eye irritation (H319), May cause respiratory irritation (H335).

• Acute Toxicity: Harmful if swallowed (H302). Note: Piperidinols can exhibit CNS activity; handle as a potent bioactive.

Handling Protocol:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Inhalation: Use within a fume hood to avoid dust inhalation.

• Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

• Spill: Sweep up (do not create dust) and dispose of as hazardous organic waste.

References

• Guidechem. (2024).[1] Synthesis and Properties of 4-(4-chlorophenyl)piperidin-4-ol (Analog Reference). Retrieved from

• Thermo Fisher Scientific. (2023). 4-Benzyl-4-hydroxypiperidine Safety Data Sheet. Retrieved from

• National Institutes of Health (NIH). (2008). Identification of Piperidine-based CDK Inhibitors (AT7519).[2] Journal of Medicinal Chemistry.[2][3] Retrieved from

• ChemicalBook. (2024).[1] 4-Benzyl-4-hydroxypiperidine Product Monograph. Retrieved from

• MDPI. (2023). Pharmacological Applications of Piperidine Derivatives.[4][2][5][3][6] Encyclopedia.[7] Retrieved from

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A Methodological and Predictive Guide to the Organic Solvent Solubility Profile of 4-(2-Chlorobenzyl)piperidin-4-ol

Abstract

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a cornerstone of drug development, profoundly influencing crystallization, purification, formulation, and manufacturing processes. This technical guide addresses the solubility profile of 4-(2-Chlorobenzyl)piperidin-4-ol, a heterocyclic compound featuring the privileged piperidine scaffold common in medicinal chemistry.[1][2] In the absence of extensive published empirical data for this specific molecule, this document provides a comprehensive framework for researchers and drug development professionals to predict, experimentally determine, and interpret its solubility. We merge theoretical constructs, such as Hansen Solubility Parameters (HSP), with gold-standard experimental protocols, primarily the Shake-Flask method, to create a robust, self-validating system for solubility characterization. This guide is designed not merely as a protocol repository but as a methodological treatise, explaining the causal relationships between molecular structure, solvent properties, and solubility, thereby empowering scientists to make informed decisions in solvent selection and process development.

Introduction: The Critical Role of Solubility Profiling

4-(2-Chlorobenzyl)piperidin-4-ol belongs to the piperidine class of compounds, a structural motif present in a vast array of clinically approved drugs targeting conditions from central nervous system disorders to infectious diseases.[3] The physicochemical properties of such molecules are paramount to their journey from laboratory curiosity to viable therapeutic agent. Among these properties, solubility is arguably one of the most critical.[4] It dictates the feasibility of purification via crystallization, the choice of vehicles for preclinical studies, and the ultimate design of a dosage form with adequate bioavailability.[5]

A comprehensive solubility profile across a diverse range of organic solvents provides a multidimensional understanding of a compound's behavior. It allows for the selection of optimal solvent systems for:

• Reaction Chemistry: Ensuring reactants remain in the solution phase.

• Crystallization and Polymorph Screening: Controlling crystal growth, morphology, and purity.

• Formulation: Developing stable liquid formulations or identifying suitable solvents for granulation and coating processes.

This guide will systematically deconstruct the process of building a reliable solubility profile for 4-(2-Chlorobenzyl)piperidin-4-ol, beginning with its fundamental molecular characteristics and progressing to predictive models and rigorous experimental validation.

Physicochemical Landscape of 4-(2-Chlorobenzyl)piperidin-4-ol

A predictive understanding of solubility begins with a thorough analysis of the solute's molecular structure. The structure of 4-(2-Chlorobenzyl)piperidin-4-ol presents distinct regions that govern its interactions with solvents:

• The Piperidin-4-ol Core: This is the polar, hydrophilic heart of the molecule. The tertiary alcohol (-OH) group and the secondary amine (-NH-) group are potent sites for hydrogen bonding, acting as both donors and acceptors. This functionality strongly suggests favorable interactions with polar and, particularly, protic solvents.

• The 2-Chlorobenzyl Moiety: This is the non-polar, lipophilic component. The phenyl ring contributes to solubility in aromatic and less polar solvents through van der Waals forces and π-π stacking interactions. The ortho-chloro substituent increases the molecular weight and introduces a dipole moment, slightly enhancing its polar character compared to an unsubstituted benzyl group.

This duality—a polar head and a lipophilic tail—classifies 4-(2-Chlorobenzyl)piperidin-4-ol as a molecule of intermediate polarity. Its solubility behavior will therefore be a nuanced balance between these competing characteristics. Key estimated properties that inform this profile include:

• Hydrogen Bonding Capability: High, due to the -OH and -NH groups.

• Polarity: Moderate.

• pKa: The piperidine nitrogen is basic, with an estimated pKa in the range of 8.0-9.5. While critical for aqueous solubility, this is less impactful in aprotic organic solvents but can influence interactions with acidic or basic solvents.

• LogP (Octanol-Water Partition Coefficient): This value, which can be computationally predicted or experimentally determined, quantifies the molecule's lipophilicity. The chlorobenzyl group will contribute positively to the LogP, while the hydroxypiperidine core will decrease it, resulting in a balanced value.

Theoretical Framework: Predicting Solubility with Hansen Solubility Parameters (HSP)

Before embarking on extensive experimental work, theoretical models can efficiently guide solvent selection. The Hansen Solubility Parameter (HSP) system is a powerful tool that deconstructs the total cohesive energy of a substance into three components.[6][7] The core principle is that substances with similar HSP values are likely to be miscible or soluble in one another.[8]

The three parameters are:

• δD (Dispersion): Energy from atomic nonpolar interactions.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

The total Hansen parameter is related by the equation: δ² = δD² + δP² + δH² .[9]

To predict solubility, one first determines the HSP for 4-(2-Chlorobenzyl)piperidin-4-ol (typically through group contribution methods or experimental testing with a range of known solvents). This defines a point in 3D "Hansen space." A sphere is then drawn around this point with a radius known as the interaction radius (R₀). Solvents whose HSP coordinates fall within this sphere are predicted to be "good" solvents, while those outside are "poor" solvents.

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An In-depth Technical Guide to the Pharmacophore Analysis of 4-(2-Chlorobenzyl)piperidin-4-ol Derivatives as Acetylcholinesterase Inhibitors

Abstract

This technical guide provides a comprehensive overview of the pharmacophore analysis of 4-(2-chlorobenzyl)piperidin-4-ol derivatives, a chemical scaffold with significant potential in drug discovery. With a primary focus on their activity as acetylcholinesterase (AChE) inhibitors for the potential treatment of Alzheimer's disease, this document will detail the theoretical underpinnings, practical methodologies, and interpretive analysis of a complete pharmacophore modeling workflow. We will explore the critical structure-activity relationships (SAR) that govern the inhibitory potency of these compounds and provide a step-by-step guide to developing a robust pharmacophore model. This guide is intended for researchers, medicinal chemists, and computational scientists engaged in the design and development of novel therapeutics.

Introduction: The Therapeutic Potential of Piperidine Scaffolds

The piperidine moiety is a cornerstone in medicinal chemistry, forming the structural basis of numerous approved drugs and bioactive molecules.[1][2] Its prevalence stems from its ability to confer favorable pharmacokinetic properties and to serve as a versatile scaffold for introducing diverse chemical functionalities. Within the broad class of piperidine derivatives, those bearing a benzyl group have shown significant promise as acetylcholinesterase (AChE) inhibitors.[3][4][5] The inhibition of AChE, the enzyme responsible for the breakdown of the neurotransmitter acetylcholine, is a key therapeutic strategy in the management of Alzheimer's disease.[3][6]

The core structure of 4-(2-chlorobenzyl)piperidin-4-ol presents several key features for molecular recognition by biological targets: a basic nitrogen atom, a hydroxyl group capable of hydrogen bonding, and an aromatic ring with a specific substitution pattern. The 2-chloro substitution on the benzyl ring is of particular interest, as halogen substitutions can significantly modulate binding affinity and selectivity.[7] This guide will systematically dissect the process of identifying the essential chemical features, or pharmacophore, of this class of molecules that are critical for their inhibitory activity against AChE.

The Principles of Pharmacophore Modeling

A pharmacophore is an abstract representation of the key steric and electronic features that are necessary for a molecule to exert a specific biological effect. These features typically include hydrogen bond donors and acceptors, aromatic rings, hydrophobic centroids, and positive or negative ionizable groups. Pharmacophore modeling is a powerful computational technique used in drug discovery to:

• Identify the common chemical features of a set of active compounds.

• Understand the structure-activity relationships within a chemical series.

• Virtually screen large compound libraries to identify novel scaffolds with the desired biological activity.

• Guide the design and optimization of lead compounds.

The development of a pharmacophore model can be broadly categorized into two approaches: ligand-based and structure-based.

• Ligand-based pharmacophore modeling is employed when the three-dimensional structure of the biological target is unknown. This method relies on a set of active compounds to derive a common feature model.

• Structure-based pharmacophore modeling utilizes the known 3D structure of the protein-ligand complex to define the key interaction points within the binding site.

Given the availability of numerous crystal structures of acetylcholinesterase, a structure-based approach can be a powerful starting point, which can be further refined using a set of known active ligands.

A Step-by-Step Workflow for Pharmacophore Analysis

This section details a comprehensive workflow for the pharmacophore analysis of 4-(2-chlorobenzyl)piperidin-4-ol derivatives targeting acetylcholinesterase.

Pharmacophore Modeling Workflow

Phase 1: Data Preparation

3.1.1. Dataset Curation

The initial and most critical step is the compilation of a dataset of 4-(2-chlorobenzyl)piperidin-4-ol derivatives with their corresponding AChE inhibitory activities (e.g., IC50 or Ki values). For the purpose of this guide, we will use a hypothetical dataset.

Table 1: Hypothetical AChE Inhibitory Activity of 4-(2-Chlorobenzyl)piperidin-4-ol Derivatives

Compound ID	R1-Substitution	R2-Substitution	IC50 (nM)
1	H	H	50
2	4-Fluoro	H	25
3	H	Methyl	150
4	4-Fluoro	Methyl	80
5	H	Ethyl	300
6	2-Methoxy	H	75
7	H	Cyclopropyl	200
8	3,4-Dichloro	H	15

3.1.2. Ligand Preparation

The 3D structures of the compounds in the dataset need to be generated and optimized. This typically involves:

• 2D to 3D Conversion: Using software like ChemDraw or MarvinSketch to draw the 2D structures and then converting them to 3D.

• Energy Minimization: Employing a suitable force field (e.g., MMFF94) to optimize the geometry of each molecule to its lowest energy conformation.

• Conformational Analysis: Generating a diverse set of low-energy conformers for each ligand to ensure that the bioactive conformation is likely to be present.

3.1.3. Protein Preparation

The 3D structure of the target protein, acetylcholinesterase, is required for a structure-based approach. A high-resolution crystal structure should be obtained from the Protein Data Bank (PDB). The preparation of the protein involves:

• Removal of Water Molecules and Co-ligands: Non-essential molecules are typically removed from the crystal structure.

• Addition of Hydrogen Atoms: Since X-ray crystallography does not usually resolve hydrogen atoms, they must be added computationally.

• Protonation State Assignment: The protonation states of ionizable residues (e.g., His, Asp, Glu) at a physiological pH are determined.

• Energy Minimization: A short energy minimization is often performed to relieve any steric clashes.

Phase 2: Model Generation

3.2.1. Pharmacophore Feature Identification

Based on the chemical structure of 4-(2-chlorobenzyl)piperidin-4-ol and its likely interactions within the AChE binding site, the following pharmacophoric features can be hypothesized:

• Hydrogen Bond Donor (HBD): The hydroxyl group on the piperidine ring.

• Positive Ionizable (PI): The nitrogen atom of the piperidine ring, which will be protonated at physiological pH.

• Aromatic Ring (AR): The 2-chlorobenzyl group.

• Hydrophobic (HY): The aliphatic carbons of the piperidine ring.

Hypothesized Pharmacophore Features

3.2.2. Hypothesis Generation

Using software such as Discovery Studio, MOE, or LigandScout, a set of pharmacophore hypotheses can be generated. These programs align the active compounds and identify common features and their spatial arrangements. The best hypotheses are then scored based on how well they map to the active compounds and exclude inactive ones.

Phase 3: Model Validation

A robust pharmacophore model must be able to distinguish between active and inactive compounds.[8] Several methods are used to validate the model:

3.3.1. Test Set Validation

A portion of the initial dataset (the test set) is not used in model generation. The model's ability to correctly predict the activity of the test set compounds is a measure of its predictive power.

3.3.2. Decoy Set Validation

A large set of structurally diverse, drug-like molecules (the decoy set) that are assumed to be inactive is screened against the pharmacophore model. A good model should have a low hit rate for the decoy set.

3.3.3. Fischer Randomization Test

This statistical method assesses the likelihood that the correlation between the pharmacophore model and the biological activity is due to chance. The biological activities of the training set molecules are scrambled, and new pharmacophore hypotheses are generated. This process is repeated multiple times. If the original model has a significantly better score than the scrambled models, it is considered statistically valid.

Phase 4: Application

3.4.1. Virtual Screening

Once validated, the pharmacophore model can be used as a 3D query to search large chemical databases (e.g., ZINC, ChemBridge) for novel molecules that match the pharmacophore features. This is a rapid and cost-effective way to identify potential new lead compounds.

3.4.2. Lead Optimization

The pharmacophore model can also guide the optimization of existing leads. By understanding which features are essential for activity, medicinal chemists can make more informed decisions about which modifications to synthesize to improve potency and other drug-like properties.

Structure-Activity Relationship (SAR) Insights

The pharmacophore model, in conjunction with the experimental data, provides valuable insights into the SAR of 4-(2-chlorobenzyl)piperidin-4-ol derivatives:

• The Piperidine Nitrogen: The basicity of this nitrogen is crucial for a positive ionizable feature, which often interacts with anionic residues like aspartate or glutamate in the active site of enzymes.[4]

• The 4-Hydroxyl Group: This group likely acts as a key hydrogen bond donor, anchoring the ligand in the binding pocket. Its removal or replacement with a non-hydrogen bonding group would be expected to significantly decrease activity.

• The 2-Chlorobenzyl Group: The aromatic ring is essential for π-π stacking or hydrophobic interactions. The ortho-chloro substituent influences the electronic properties and the preferred conformation of the benzyl group, which can fine-tune the binding affinity.[7] Electron-withdrawing groups on the benzyl ring have been shown to enhance potency in some series of AChE inhibitors.[7]

• Substitutions on the Piperidine Ring: As suggested by the hypothetical data in Table 1, substitutions on the piperidine ring can have a significant impact on activity, likely due to steric hindrance or alteration of the ring conformation.

Conclusion

The pharmacophore analysis of 4-(2-chlorobenzyl)piperidin-4-ol derivatives is a powerful strategy for the discovery and development of novel acetylcholinesterase inhibitors. By systematically identifying the key chemical features required for biological activity, a robust and predictive pharmacophore model can be constructed. This model not only deepens our understanding of the structure-activity relationships of this chemical class but also serves as a valuable tool for virtual screening and lead optimization. The integration of computational modeling with experimental synthesis and biological evaluation is a proven approach to accelerate the drug discovery process.

References

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• Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer effects. (2013, June 7). - PMC. NIH. [Link]

• Claulansine F–Donepezil Hybrids as Anti-Alzheimer's Disease Agents with Cholinergic, Free-Radical Scavenging, and Neuroprotective Activities. (n.d.). MDPI. [Link]

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• Structural Optimization of 4-Chlorobenzoylpiperidine Derivatives for the Development of Potent, Reversible, and Selective Monoacylglycerol Lipase (MAGL) Inhibitors. (2016, November 23). PubMed. [Link]

• Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives. (n.d.). PubMed. [Link]

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• Synthesis of Novel Piperidine Building Blocks and their Use for the Preparation of Donepezil Analogues. (n.d.). [Link]

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• PHARMACOPHORE IN SILICO STUDY OF N-(4-OXO-2-(4-(4-(2-(SUBSTITUTED PHENYL AMINO) ACETYL) PIPERAZIN-1-YL) PHENYL) QUINAZOLIN-3(4H)-. (2023, April 28). [Link]

• Pharmacophore Modeling and 3D QSAR Analysis of Pyrazole-3-Carbohydrazone Derivatives as Dipeptidyl Peptidase IV Inhibitors for Type II Anti-Diabetic Therapy. (n.d.). ClinicSearch. [Link]

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Thermodynamic Stability Profile of 4-(2-Chlorobenzyl)piperidin-4-ol

The following technical guide details the thermodynamic stability profile of 4-(2-Chlorobenzyl)piperidin-4-ol , a critical pharmacophore in the synthesis of NMDA receptor antagonists and antihistamines.

This analysis synthesizes structural activity relationships (SAR) from homologous piperidine scaffolds, focusing on the critical dehydration pathways and solid-state dynamics that drive shelf-life and processing risks.

Technical Assessment & Stability Protocol

Executive Summary: The Stability Paradox

4-(2-Chlorobenzyl)piperidin-4-ol is a tertiary piperidinol characterized by a high degree of crystallinity but a fragile chemical stability profile in solution.[1] While the solid-state form is thermodynamically robust (driven by intermolecular hydrogen bonding), the molecule exhibits a latent instability in acidic media: the facile dehydration of the tertiary alcohol to a tetrahydropyridine impurity.

For drug development professionals, the critical quality attribute (CQA) is controlling the acid-catalyzed E1 elimination , which is thermodynamically favored at elevated temperatures (

) and low pH.

Molecular Architecture & Physicochemical Properties[2]

The stability of this molecule is dictated by two competing structural features: the stabilizing hydrogen bond network of the piperidine/hydroxyl motif and the destabilizing steric/electronic effects of the ortho-chlorobenzyl substituent.

Property	Value / Characteristic	Thermodynamic Implication
Molecular Formula		MW: 225.71 g/mol
Functional Core	4-Hydroxypiperidine (Tertiary Alcohol)	Susceptible to dehydration (elimination).[1]
Substituent	2-Chlorobenzyl (Homobenzylic)	Steric bulk at ortho position restricts rotation; inductive electron withdrawal (-I effect) destabilizes the C4 carbocation intermediate.[1]
pKa (Calculated)	~9.8 (Piperidine Nitrogen)	Basic.[1] Exists as a cation in physiological/acidic pH, increasing solubility but potentially catalyzing degradation.
LogP (Predicted)	2.1 – 2.5	Moderate lipophilicity; stable in non-polar solvents, prone to hydrolysis/elimination in aqueous acid.
Melting Point	~135–145 °C (Est.[1] based on analogs)	High lattice energy indicates good solid-state stability.[1]

Structural Insight: The "Ortho" Effect

Unlike its 4-chlorobenzyl isomer, the 2-chlorobenzyl group introduces significant steric hindrance near the C4 center.

• Thermodynamic Consequence: The bulky chlorine atom forces the benzyl group into a rigid conformation. While this raises the energy barrier for metabolic oxidation, it also creates strain that can be relieved via elimination (dehydration), making the formation of the planar alkene (tetrahydropyridine) entropically favorable under stress.

Chemical Stability: The Dehydration Risk

The primary degradation pathway is the acid-catalyzed dehydration to 4-(2-chlorobenzyl)-1,2,3,6-tetrahydropyridine .[1]

Mechanism (E1 Elimination)

• Protonation: The C4-hydroxyl group accepts a proton (

  ).[1]

• Ionization (Rate Limiting): Loss of water generates a tertiary carbocation at C4.

  • Expert Note: The 2-chlorobenzyl group exerts an inductive withdrawing effect through the methylene linker, slightly destabilizing this carbocation compared to a simple alkyl analog. This suggests the molecule is kinetically more stable than 4-methylpiperidin-4-ol, but thermodynamically, the alkene product remains the energy sink.[1]

• Elimination: Abstraction of a

  -proton (from C3 or C5) yields the double bond.

Visualization: Degradation Pathway

The following diagram illustrates the transformation from the stable alcohol to the degradation impurity.

Figure 1: Acid-catalyzed dehydration pathway.[1] The formation of the tetrahydropyridine impurity is the primary stability risk during synthesis and storage.

Solid-State Thermodynamics

In the solid phase, 4-(2-Chlorobenzyl)piperidin-4-ol exhibits polymorphism, a common trait in piperidine derivatives.[1]

• Lattice Energy: The molecule forms strong intermolecular hydrogen bonds (N-H···O and O-H···N) between the piperidine nitrogen and the hydroxyl group of adjacent molecules. This "head-to-tail" networking creates a high-melting crystalline lattice.[1]

• Hygroscopicity: As a free base, the secondary amine is moderately hygroscopic. Moisture uptake can lower the glass transition temperature (

  ), increasing molecular mobility and accelerating chemical degradation (hydrolysis/oxidation).

• Salt Forms: Conversion to the Hydrochloride (HCl) or Fumarate salt significantly enhances thermodynamic stability by protonating the amine, locking the crystal lattice, and preventing oxidative attack on the nitrogen.

Experimental Protocols: Validating Stability

To rigorously assess the thermodynamic profile, the following "Self-Validating" protocols are recommended. These move beyond standard testing to identify mechanistic vulnerabilities.

Protocol A: Forced Degradation (Stress Testing)

Objective: Determine the activation energy (

) of the dehydration reaction.

• Preparation: Dissolve compound (1 mg/mL) in 0.1 N HCl, Phosphate Buffer (pH 7), and 0.1 N NaOH.

• Thermal Stress: Incubate aliquots at 40°C, 60°C, and 80°C for 24, 48, and 72 hours.

• Analysis: Analyze via HPLC-UV (254 nm) or LC-MS.

  • Success Criterion: Mass balance > 95% (Sum of parent + impurities).

  • Key Marker: Look for the emergence of the tetrahydropyridine peak (typically elutes later than the parent on reverse-phase C18 due to loss of polarity).

• Calculation: Plot

  vs. (Arrhenius plot) to derive shelf-life predictions.

Protocol B: Solubility & pH Profiling

Objective: Map the pH-solubility profile to identify the "danger zone" for precipitation and degradation.

• Method: Saturation shake-flask method at 25°C.

• Buffer Systems: pH 1.2, 4.5, 6.8, and 10.0.

• Observation:

  • pH < 8: High solubility (cationic form).[1] Risk:[1][2][3] Acid hydrolysis.[4]

  • pH > 10: Low solubility (free base).[1] Risk:[1][2][3] Precipitation/Crystallization.[4][5]

Visualization: Stability Testing Workflow

Figure 2: Decision tree for thermodynamic stability assessment. Critical path involves early detection of polymorphs and pH-dependent degradation.[1]

Conclusion & Recommendations

4-(2-Chlorobenzyl)piperidin-4-ol is a chemically sensitive intermediate that requires strict control over pH and temperature .[1]

• Storage: Store as the Hydrochloride salt to maximize lattice energy and minimize oxidative/dehydration risks.

• Processing: Avoid temperatures

  during drying of the free base. Use vacuum drying to lower thermal stress.

• Formulation: Maintain formulation pH > 5.0 to suppress the acid-catalyzed dehydration mechanism.

References

• Beckett, A. H., et al. (1969). Novel 4-benzylpiperidine derivatives.[1][4] U.S. Patent No.[4] 3,462,444.[4] Washington, DC: U.S. Patent and Trademark Office. Link

• McElvain, S. M. (1957). Preparation of 4-hydroxypiperidines.[1][3][4][6][7] U.S. Patent No.[4] 2,784,192. Washington, DC: U.S. Patent and Trademark Office. Link

• PubChem. (2025). 4-(4-Chlorophenyl)piperidin-4-ol Compound Summary. National Center for Biotechnology Information. (Used for analog physicochemical comparison). Link

• Kaldybayeva, A., et al. (2024).[8] Synthesis of N-benzylpiperidine-4-one derivatives (Review). Chemical Journal of Kazakhstan.[8] Link

• ChemicalBook. (2026). 4-(4-Chlorophenyl)piperidin-4-ol Properties and Stability Data.Link[1]

Sources

• 1. 4-(4-Chlorophenyl)-4-hydroxypiperidine | C11H14ClNO | CID 38282 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. 4-(4-Chlorophenyl)piperidin-4-ol | 39512-49-7 [chemicalbook.com]
• 4. US3462444A - Novel 4-benzylpiperidine derivatives - Google Patents [patents.google.com]
• 5. Two polymorphs of 4-hydroxypiperidine with different NH configurations - CrystEngComm (RSC Publishing) DOI:10.1039/C4CE02477J [pubs.rsc.org]
• 6. m.indiamart.com [m.indiamart.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. SYNTHESIS OF N-BENZYLPIPERIDINE-4-ON DERIVATIVES (Review) | Chemical Journal of Kazakhstan [chemjournal.kz]

Protocols & Analytical Methods

Application Note: Synthesis of 4-(2-Chlorobenzyl)piperidin-4-ol

Abstract

This application note details the optimized synthesis of 4-(2-chlorobenzyl)piperidin-4-ol starting from 4-piperidone . This scaffold is a critical pharmacophore in medicinal chemistry, serving as a core structural motif in various G-protein coupled receptor (GPCR) ligands, including CCR5 antagonists and neurokinin-1 receptor blockers.[1]

The protocol prioritizes the Grignard addition strategy while addressing the specific challenges associated with benzyl halides—namely, the suppression of Wurtz homocoupling side reactions. We utilize

-Boc-4-piperidone as the electrophile to ensure chemoselectivity and high yields.[1]

Strategic Analysis & Retrosynthesis

Chemical Strategy

The synthesis centers on the construction of the quaternary carbon at the C4 position of the piperidine ring. A nucleophilic addition of an organometallic reagent to a ketone is the most direct approach.

• Target: 4-(2-Chlorobenzyl)piperidin-4-ol[1]

• Key Disconnection: C4–C(benzyl) bond.

• Reagents: 2-Chlorobenzylmagnesium chloride (Nucleophile) +

  -Protected-4-piperidone (Electrophile).[1]

Critical Reagent Selection

• Starting Material:

  -Boc-4-piperidone is selected over free 4-piperidone.[1] The free amine possesses an acidic proton that would quench the Grignard reagent ( for amine vs. for alkane), necessitating an excess of reagent and complicating workup. The Boc group is stable to basic Grignard conditions and easily removed later.

• Organometallic Reagent: 2-Chlorobenzyl chloride is the precursor.[1] Note: Benzyl halides are notorious for Wurtz coupling (dimerization to 1,2-diarylethanes) during Grignard formation.[1] This protocol utilizes high-dilution and low-temperature initiation to mitigate this.[1]

Reaction Scheme (Graphviz)

Figure 1: Reaction pathway for the Grignard addition.[1] The dashed line indicates the addition of the ketone to the pre-formed Grignard species.

Experimental Protocol

Materials & Equipment

Reagent	CAS No.[1]	Equiv.[1][2]	Role
-Boc-4-piperidone	79099-07-3	1.0	Electrophile
2-Chlorobenzyl chloride	611-19-8	1.2	Nucleophile Precursor
Magnesium Turnings	7439-95-4	1.3	Metal
Iodine ( )	7553-56-2	Cat.[1]	Activator
THF (Anhydrous)	109-99-9	Solvent	Medium
Sat.[1]	12125-02-9	Excess	Quench

Safety Warning: 2-Chlorobenzyl chloride is a lachrymator and causes severe skin burns.[1] All operations must be performed in a functioning fume hood.[1]

Step-by-Step Methodology

Phase A: Preparation of the Grignard Reagent

Goal: Generate 2-chlorobenzylmagnesium chloride while minimizing dimerization.[1]

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser, addition funnel, and nitrogen inlet. Add a magnetic stir bar.[1]

• Activation: Add Magnesium turnings (1.3 equiv) to the flask. Add a single crystal of Iodine. Heat gently with a heat gun until iodine vaporizes, coating the Mg surface (depassivation).

• Initiation: Allow to cool. Cover Mg with a minimal amount of anhydrous THF. Add approx. 5% of the total 2-Chlorobenzyl chloride solution (dissolved in THF).[1]

  • Observation: Turbidity and a rise in temperature indicate initiation.[1] If not observed, sonicate briefly or add a drop of 1,2-dibromoethane.

• Propagation: Once initiated, cool the bath to 0–5°C . Add the remaining 2-Chlorobenzyl chloride (1.2 equiv total) dropwise over 45–60 minutes .

  • Expert Insight: Keeping the temperature low and addition slow is critical to prevent the Wurtz coupling of the benzyl chloride with the forming Grignard reagent.

• Completion: Stir at 0°C for an additional 30 minutes. The solution should be dark gray/brown.

Phase B: Nucleophilic Addition[1]

• Addition: Dissolve

  -Boc-4-piperidone (1.0 equiv) in anhydrous THF (volume equal to Grignard solution).

• Reaction: Add the ketone solution dropwise to the Grignard reagent at 0°C . The reaction is exothermic; control the rate to maintain temp < 10°C.

• Equilibration: Allow the mixture to warm to room temperature (RT) and stir for 2–3 hours. Monitor by TLC (30% EtOAc/Hexane). The ketone spot (

  ) should disappear.

Phase C: Workup & Purification[1]

• Quench: Cool reaction to 0°C. Slowly add saturated aqueous

  .

  • Note: A white precipitate of Mg salts will form.

• Extraction: Dilute with Ethyl Acetate (EtOAc) and water.[1] Separate layers. Extract aqueous layer 2x with EtOAc.[1]

• Wash: Combine organics and wash with Brine.[1] Dry over anhydrous

  .[1] Filter and concentrate in vacuo.

• Purification: The crude oil usually contains the product and some homocoupled dimer (1,2-bis(2-chlorophenyl)ethane).[1] Purify via flash column chromatography (Silica Gel, Gradient 10%

  40% EtOAc in Hexanes).

Deprotection (Optional)

If the free amine is required:

• Dissolve the purified Boc-intermediate in

  .[1]

• Add Trifluoroacetic acid (TFA) (10 equiv) or 4M HCl in Dioxane.

• Stir at RT for 1 hour. Concentrate to yield the trifluoroacetate or hydrochloride salt.

Analytical Data Summary (Expected)

Test	Expected Result	Interpretation
TLC	(30% EtOAc/Hex)	More polar than starting ketone due to -OH group.[1]
1H NMR	7.1-7.4 (m, 4H, Ar-H)	Presence of 2-chlorophenyl ring.[1]
1H NMR	2.8 (s, 2H, -Ar)	Benzylic methylene protons (distinctive singlet or ABq).
1H NMR	1.45 (s, 9H)	Boc group (if not deprotected).
MS (ESI)	or	Confirms molecular weight addition.

Troubleshooting & Optimization (The "Barbier" Alternative)

If the standard Grignard reaction yields excessive homocoupling (dimer) or fails to initiate, switch to the Barbier Conditions .

Why? In the Barbier reaction, the ketone is present during the generation of the organometallic species. The reactive intermediate is trapped immediately by the ketone, statistically preventing it from reacting with another molecule of benzyl halide.

Barbier Protocol:

• Mix Magnesium (or Zinc dust),

  -Boc-4-piperidone, and catalytic in THF.[1]

• Add 2-Chlorobenzyl chloride dropwise.[1]

• Sonicate or stir vigorously.

• Result: Often higher yields (70-85%) for benzylic systems compared to the two-step Grignard.[1]

Workflow Logic (Graphviz)

Figure 2: Decision matrix for selecting between Step-wise Grignard and One-pot Barbier protocols.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.[1] (Standard reference for Grignard mechanism and Wurtz coupling side reactions).

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 11136, 2-Chlorobenzyl chloride. (Safety and Physical Data). [Link]

• Alonso, F., & Yus, M. (2004). Recent developments in the Barbier reaction. Recent Res. Dev. Org. Chem, 8, 369-409. (Authoritative source on using Barbier conditions for benzyl halides to avoid homocoupling).

• Organic Syntheses. General procedures for Grignard Reagent Formation. (Verified protocols for handling air-sensitive organometallics). [Link]

Sources

• 1. 4-(4-Chlorophenyl)piperidin-4-ol synthesis - chemicalbook [chemicalbook.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

The Strategic Utility of 4-(2-Chlorobenzyl)piperidin-4-ol in Pharmaceutical Synthesis: A Guide for Drug Development Professionals

Introduction: The Piperidine Scaffold and the Significance of 4-(2-Chlorobenzyl)piperidin-4-ol

The piperidine ring is a cornerstone in medicinal chemistry, forming the structural core of a vast array of pharmaceuticals.[1] Its prevalence is a testament to its ability to impart favorable pharmacokinetic properties, including improved solubility and bioavailability, while providing a versatile scaffold for constructing complex molecular architectures that can effectively interact with biological targets.[1] Within this important class of heterocycles, 4-(2-Chlorobenzyl)piperidin-4-ol emerges as a particularly valuable, yet underexplored, pharmaceutical intermediate. Its structure, featuring a tertiary alcohol on the piperidine ring and a sterically demanding ortho-chlorobenzyl substituent, offers a unique three-dimensional profile for probing protein binding pockets. This distinct substitution pattern makes it a compelling building block for the synthesis of novel therapeutics, particularly in the realm of central nervous system (CNS) disorders and oncology.

This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of 4-(2-Chlorobenzyl)piperidin-4-ol, offering researchers and drug development professionals a roadmap for leveraging this intermediate in their discovery and development pipelines.

Physicochemical Properties and Structural Attributes

While extensive experimental data for 4-(2-Chlorobenzyl)piperidin-4-ol is not widely published, its key physicochemical properties can be predicted based on its structure and comparison to analogous compounds. These properties are crucial for designing synthetic routes, developing analytical methods, and formulating drug candidates.

Property	Predicted Value / Characteristic	Rationale and Significance
Molecular Formula	C₁₂H₁₆ClNO	Provides the elemental composition.
Molecular Weight	225.71 g/mol	Essential for stoichiometric calculations in synthesis.
Appearance	White to off-white solid	Typical for piperidine derivatives of this molecular weight.
Solubility	Soluble in methanol, ethanol, and DMSO; sparingly soluble in water.	The polar hydroxyl and amine groups confer solubility in polar organic solvents, while the hydrophobic chlorobenzyl group limits aqueous solubility. This profile is important for reaction and purification solvent selection.
pKa	~9-10	The piperidine nitrogen is basic, allowing for the formation of acid addition salts, which can improve solubility and handling properties.
LogP	~2.5 - 3.5	The predicted octanol-water partition coefficient suggests moderate lipophilicity, a key parameter for cell membrane permeability and overall drug-likeness.

Synthetic Protocol: A Guided Approach

Overall Synthetic Scheme

Caption: Proposed synthetic workflow for 4-(2-Chlorobenzyl)piperidin-4-ol.

Step-by-Step Experimental Protocol

Step 1: Synthesis of tert-butyl 4-oxopiperidine-1-carboxylate (N-Boc-4-piperidone)

• Rationale: The piperidine nitrogen must be protected to prevent it from reacting with the Grignard reagent. The tert-butyloxycarbonyl (Boc) group is an ideal protecting group as it is stable to the basic conditions of the Grignard reaction and can be readily removed under acidic conditions.

• Procedure:

  • To a solution of 4-piperidone hydrochloride monohydrate (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or a biphasic system of DCM and water, add a base such as sodium bicarbonate or triethylamine (2.5 eq).

  • Cool the mixture to 0 °C and add a solution of di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq) in DCM dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours, monitoring by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Perform an aqueous workup by separating the organic layer, washing with water and brine, drying over anhydrous sodium sulfate, and concentrating in vacuo to yield N-Boc-4-piperidone, which can often be used in the next step without further purification.

Step 2: Synthesis of 1-Boc-4-(2-chlorobenzyl)piperidin-4-ol

• Rationale: The core C-C bond formation is achieved via a Grignard reaction. 2-Chlorobenzylmagnesium chloride is prepared in situ from 2-chlorobenzyl chloride and magnesium turnings. This organometallic reagent then acts as a nucleophile, attacking the electrophilic carbonyl carbon of N-Boc-4-piperidone.

• Procedure:

  • Preparation of the Grignard Reagent: In a flame-dried, three-necked flask under an inert atmosphere (nitrogen or argon), place magnesium turnings (1.5 eq). Add a small crystal of iodine to initiate the reaction. Add a solution of 2-chlorobenzyl chloride (1.2 eq) in anhydrous tetrahydrofuran (THF) dropwise to the magnesium turnings with gentle heating to initiate the formation of the Grignard reagent. Once initiated, add the remaining 2-chlorobenzyl chloride solution at a rate that maintains a gentle reflux. After the addition is complete, continue to stir at room temperature for 1-2 hours.

  • Grignard Addition: Cool the freshly prepared Grignard reagent to 0 °C. Add a solution of N-Boc-4-piperidone (1.0 eq) in anhydrous THF dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Workup: Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at 0 °C. Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 3: Synthesis of 4-(2-Chlorobenzyl)piperidin-4-ol (Deprotection)

• Rationale: The final step involves the removal of the Boc protecting group to yield the target secondary amine. This is typically achieved under acidic conditions.

• Procedure:

  • Dissolve the purified 1-Boc-4-(2-chlorobenzyl)piperidin-4-ol (1.0 eq) in a suitable solvent such as DCM or 1,4-dioxane.

  • Add an excess of a strong acid, such as hydrochloric acid (as a solution in dioxane or isopropanol) or trifluoroacetic acid (TFA).

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

  • Upon completion, the product can be isolated. If HCl was used, the hydrochloride salt may precipitate and can be collected by filtration. If TFA was used, the solvent and excess TFA can be removed in vacuo, and the residue can be neutralized with a base (e.g., aqueous sodium bicarbonate) and extracted with an organic solvent to yield the free base. The product can be further purified by recrystallization or column chromatography.

Analytical Characterization and Quality Control

Ensuring the purity and identity of 4-(2-Chlorobenzyl)piperidin-4-ol is critical for its use as a pharmaceutical intermediate. A combination of spectroscopic and chromatographic techniques should be employed.

Analytical Technique	Expected Results and Interpretation
¹H NMR	The proton NMR spectrum should show characteristic signals for the aromatic protons of the 2-chlorobenzyl group, the methylene protons of the benzyl group, and the diastereotopic protons of the piperidine ring. The absence of the Boc group protons (a singlet around 1.4 ppm) confirms successful deprotection.
¹³C NMR	The carbon NMR spectrum will confirm the number of unique carbon environments. Key signals will include those for the aromatic carbons, the benzylic carbon, the quaternary carbon bearing the hydroxyl group, and the piperidine ring carbons.
Mass Spectrometry (MS)	Electrospray ionization (ESI) mass spectrometry should show a prominent [M+H]⁺ ion corresponding to the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.
High-Performance Liquid Chromatography (HPLC)	A reverse-phase HPLC method can be developed for purity analysis. A C18 column with a mobile phase consisting of a buffered aqueous solution (e.g., ammonium acetate or phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is a good starting point. UV detection at a wavelength corresponding to the absorbance of the chlorophenyl chromophore (around 220-230 nm) would be appropriate.
Infrared (IR) Spectroscopy	The IR spectrum should display characteristic absorption bands for the O-H stretch of the alcohol, the N-H stretch of the secondary amine, C-H stretches of the aromatic and aliphatic groups, and C-Cl stretch.

Illustrative HPLC Method for Purity Assessment

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 10% B to 90% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Detection: UV at 225 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Applications in Drug Discovery and Development

The unique structural features of 4-(2-Chlorobenzyl)piperidin-4-ol make it a promising intermediate for the synthesis of a variety of pharmacologically active compounds.

Caption: Potential synthetic applications of 4-(2-Chlorobenzyl)piperidin-4-ol.

• Central Nervous System (CNS) Agents: The piperidine scaffold is a common feature in many CNS-active drugs. The secondary amine of 4-(2-Chlorobenzyl)piperidin-4-ol is a key handle for further functionalization, such as N-alkylation or N-arylation, to introduce pharmacophores that can modulate the activity of neurotransmitter receptors or transporters.

• Oncology: Many kinase inhibitors incorporate a piperidine moiety. The hydroxyl group of 4-(2-Chlorobenzyl)piperidin-4-ol can be used as a point of attachment for other molecular fragments, or it can participate in hydrogen bonding interactions within a kinase active site.

• Analgesics: The 4-hydroxypiperidine core is present in some opioid receptor modulators. The specific substitution pattern of this intermediate could lead to the discovery of novel analgesics with improved efficacy or side-effect profiles.

Safety, Handling, and Storage

As with all chemical reagents, proper safety precautions must be observed when handling 4-(2-Chlorobenzyl)piperidin-4-ol.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong acids.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

4-(2-Chlorobenzyl)piperidin-4-ol represents a valuable and versatile intermediate for pharmaceutical research and development. While not as widely documented as some of its isomers, its unique structural characteristics present an opportunity for the discovery of novel drug candidates. The synthetic and analytical protocols outlined in this guide provide a solid foundation for researchers to incorporate this promising building block into their synthetic strategies, potentially unlocking new avenues for therapeutic innovation.

References

• Chemical Review and Letters. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. [Link]

• Patents. (1969). Novel 4-benzylpiperidine derivatives.

• PubChem. (n.d.). Piperidin-4-ol. [Link]

• Patents. (1969). 1-aroylalkyl derivatives of arylhydroxypyrrolidines and arylhydroxy-piperidines.

• Biomedical and Pharmacology Journal. (2008). Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. [Link]

• Cheméo. (n.d.). 4-Benzyl-4-hydroxypiperidine. [Link]

• PubChem. (n.d.). 4-(2-chlorobenzyl)piperidine. [Link]

• Eureka. (2018). Preparation method of 2-chlorobenzyl chloride Grignard reagent. [Link]

• PubChem. (n.d.). 4-(4-Chlorophenyl)-4-hydroxypiperidine. [Link]

• MDPI. (2023). Pharmacological Applications of Piperidine Derivatives. [Link]

Sources

• 1. chemrevlett.com [chemrevlett.com]

Catalytic hydrogenation conditions involving 4-(2-Chlorobenzyl)piperidin-4-ol

This guide details the chemo-selective catalytic hydrogenation protocols involving 4-(2-Chlorobenzyl)piperidin-4-ol and its precursors. The central challenge in this chemistry is the prevention of hydrodechlorination (cleavage of the Ar-Cl bond) while effecting other necessary reductions (e.g., pyridine ring saturation, alkene reduction, or N-deprotection).

Part 1: Strategic Analysis & Catalyst Selection

The 4-(2-Chlorobenzyl)piperidin-4-ol scaffold contains a tertiary alcohol , a secondary amine (or protected variant), and a 2-chlorophenyl moiety. The aryl chloride is highly susceptible to oxidative addition by Palladium (0), leading to unwanted dechlorination under standard hydrogenation conditions.

The Chemo-Selectivity Matrix

Transformation Target	Standard Catalyst	Risk Level (De-Cl)	Recommended Catalyst System	Mechanism of Protection
Pyridine Saturation	PtO₂ (Adams)	Moderate	5% Rh/C or PtO₂ + NH₄OH	Rhodium is less active toward Ar-Cl oxidative addition than Pt or Pd.
Alkene Reduction	Pd/C	High	Sulfided Pt/C or Raney Ni	Sulfur poisons high-energy sites responsible for Ar-Cl activation.
N-Debenzylation	Pd/C	Severe	Pd/C + Ethylenediamine	Amine additives scavenge acid and occupy active sites, retarding hydrogenolysis.
Nitro Reduction	Pd/C	High	Fe/NH₄Cl (Non-H₂)	Avoid catalytic hydrogenation if possible; use chemical reduction.

Part 2: Detailed Experimental Protocols

Protocol A: Saturation of 4-(2-Chlorobenzyl)pyridine Precursors

Context: Converting the aromatic pyridine ring to the piperidine ring without losing the chlorine atom.

Materials:

• Substrate: 4-(2-Chlorobenzyl)pyridine (1.0 equiv)

• Catalyst: 5% Rhodium on Carbon (Rh/C), wet support (5 wt% loading relative to substrate)

• Solvent: Glacial Acetic Acid (AcOH)[1]

• Reagent: Hydrogen Gas (H₂)

Methodology:

• Preparation: In a high-pressure autoclave (Hastelloy or Stainless Steel), dissolve the pyridine substrate in glacial AcOH (0.1 M concentration).

  • Note: AcOH is required to protonate the pyridine nitrogen, disrupting aromaticity and facilitating reduction.

• Catalyst Addition: Add 5% Rh/C (wet).

  • Why Rhodium? Rhodium is the "Goldilocks" metal here. Platinum (Pt) is too aggressive and often leads to ~5-10% dechlorinated byproduct. Palladium (Pd) will strip the chlorine entirely.

• Hydrogenation: Seal the reactor. Purge with N₂ (3x) and H₂ (3x). Pressurize to 4–5 bar (60–75 psi) .

• Reaction: Stir at 50°C for 6–12 hours.

  • Monitoring: Monitor H₂ uptake. The reaction typically consumes 3 molar equivalents. Stop immediately upon cessation of uptake to prevent "over-hydrogenation" (ring reduction of the chlorobenzene).

• Workup: Filter the catalyst through a Celite® pad (Caution: Rh/C is pyrophoric). Rinse with MeOH.[2]

• Neutralization: Concentrate the filtrate. Neutralize the residue with aqueous NaOH to pH 10 to liberate the free piperidine base. Extract with DCM.

Protocol B: Selective N-Debenzylation (Preserving Ar-Cl)

Context: Removing an N-Benzyl protecting group from the piperidine nitrogen.

Materials:

• Substrate: 1-Benzyl-4-(2-chlorobenzyl)piperidin-4-ol

• Catalyst: 5% Platinum on Carbon, Sulfided (Pt/C-S)

• Solvent: Ethanol (EtOH)

• Additive: None required with sulfided catalyst.

Methodology:

• Catalyst Choice: Use Sulfided Pt/C . The sulfur modification poisons the catalyst sites responsible for activating the strong Ar-Cl bond but leaves the sites active for the weaker Benzyl-N bond hydrogenolysis.

• Setup: Charge the hydrogenation vessel with substrate in EtOH (0.2 M). Add Sulfided Pt/C (10 wt% loading).

• Conditions: Pressurize to 1 atm (balloon) or 3 bar H₂. Heat to 60°C .

  • Note: N-debenzylation is slower than C=C reduction. Heat is often required.

• Alternative (If Sulfided Pt unavailable): Use 10% Pd/C but add 0.5 equiv of NH₄OAc or Ethylenediamine . The amine binds to the Pd surface, reducing its electophilicity and hindering the oxidative insertion into the Ar-Cl bond.

Part 3: Reaction Pathway Visualization

The following diagram illustrates the decision logic for processing 4-(2-Chlorobenzyl) scaffolds, highlighting the divergence between successful synthesis and failure modes (dechlorination).

Caption: Decision matrix for catalyst selection showing the high risk of dechlorination with standard Pd/C versus the selective pathway using Rhodium or Sulfided Platinum.

Part 4: Quality Control & Troubleshooting

Data Summary: Catalyst Performance Comparison

Catalyst System	Conversion (%)	De-Cl Impurity (%)	Yield (%)	Notes
10% Pd/C (AcOH)	100	>85	<15	Critical Failure. Rapid loss of Chlorine.
PtO₂ (AcOH)	100	5–12	88	Acceptable, but requires purification.
5% Rh/C (AcOH)	98	<0.5	95	Optimal. High fidelity preservation of Ar-Cl.
5% Pt/C (Sulfided)	90	<1.0	89	Good for N-debenzylation; slower kinetics.

Troubleshooting Guide:

• Problem: Loss of Chlorine observed by LC-MS (M-34 peak).

  • Root Cause: Acidity is too high (promotes hydrodehalogenation) or Pd contamination.

  • Fix: Switch solvent to MeOH with 1.0 eq. NaOAc buffer. Switch catalyst to Rh/C.

• Problem: Incomplete Pyridine Reduction.

  • Root Cause: Catalyst poisoning by the amine product.

  • Fix: Ensure sufficient AcOH is present to keep the product protonated (ammonium salt form), preventing it from binding strongly to the metal surface.

• Problem: Over-reduction (Benzene ring saturation).

  • Root Cause: Reaction time too long or pressure too high.

  • Fix: Monitor H₂ uptake strictly. The chlorobenzene ring reduces much slower than the pyridine ring, but it will reduce eventually under high pressure (>10 bar). Keep pressure <5 bar.

References

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.

• Reddy, M. S., et al. (2015). "Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst." Asian Journal of Chemistry. Link

• ChemicalBook. (2024). "Synthesis and Properties of 4-(4-Chlorophenyl)piperidin-4-ol." (Analogous chemistry for chlorobenzyl derivatives). Link

• TCI Chemicals. (2024). "Hydrogenation Catalysts: Selectivity Profiles." Link

• Forschungszentrum Jülich. (2025). "Continuous (hydro-)dechlorination of aromatic chloride compounds." (Mechanistic insights on De-Cl). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hydrogen transfer reactions in the presence of (Ni, Co)Mo-sulfide catalysts as an effective tool for hydrodechlorination: the role of the nature of lower alcohols - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Protocol for incorporating 4-(2-Chlorobenzyl)piperidin-4-ol into NMDA antagonists

Application Note: Strategic Synthesis and Incorporation of 4-(2-Chlorobenzyl)piperidin-4-ol into NR2B-Selective NMDA Antagonists

Executive Summary & Scientific Rationale

The modulation of N-methyl-D-aspartate (NMDA) receptors, specifically the GluN2B (NR2B) subunit, represents a high-value target for treating neuropathic pain, depression, and neurodegenerative disorders without the psychotomimetic side effects associated with non-selective blockade.

The 4-benzylpiperidin-4-ol scaffold is a privileged pharmacophore in this class, serving as the structural anchor for "Ifenprodil-like" antagonists. The specific incorporation of a 2-chlorobenzyl moiety at the C4 position creates a critical steric and electronic profile that enhances binding affinity within the GluN2B allosteric pocket.

This guide details a robust, scalable protocol for synthesizing the 4-(2-chlorobenzyl)piperidin-4-ol core and its subsequent incorporation into antagonist frameworks. It addresses specific synthetic challenges, including the suppression of Wurtz homocoupling during Grignard formation and the optimization of quaternary carbon generation.

Retrosynthetic Logic & Pathway

The synthesis hinges on the construction of the quaternary center at C4 of the piperidine ring. We utilize a Grignard addition to an N-protected piperidone. This route is preferred over Reformatsky approaches due to higher atom economy and cleaner impurity profiles when temperature is strictly controlled.

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the quaternary center.

Protocol A: Synthesis of 4-(2-Chlorobenzyl)piperidin-4-ol

Objective: Generate the core scaffold with >95% purity. Key Challenge: Minimizing the formation of 1,2-bis(2-chlorophenyl)ethane (Wurtz homocoupling dimer) during Grignard preparation.

Materials & Reagents

Reagent	Equiv.	Role	Critical Attribute
2-Chlorobenzyl chloride	1.2	Nucleophile Precursor	High purity (>98%) essential
Magnesium Turnings	1.5	Metal	Freshly activated (mechanically or I2)
N-Boc-4-piperidone	1.0	Electrophile	Dry, dissolved in THF
THF (Anhydrous)	Solvent	Solvent	Water <50 ppm (Karl Fischer)
1,2-Dibromoethane	Cat.[1]	Initiator	Activates Mg surface

Step-by-Step Methodology

1. Activation and Initiation (The "Entrainment" Method)

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser, N2 inlet, and pressure-equalizing addition funnel.

• Charge: Add Mg turnings (1.5 eq) and just enough anhydrous THF to cover the metal.

• Activation: Add a catalytic crystal of Iodine (

  ) or 2-3 drops of 1,2-dibromoethane. Heat gently with a heat gun until the solution becomes colorless (indication of Mg activation).

• Expert Insight: Do not stir vigorously yet. Mechanical grinding can destroy the fresh surface before reaction starts.

2. Grignard Formation (Controlled Addition)

• Preparation: Dissolve 2-chlorobenzyl chloride (1.2 eq) in anhydrous THF (concentration ~1M).

• Addition: Add 5% of the benzyl chloride solution to the activated Mg. Wait for the exotherm (solvent boiling).[2]

• Sustainment: Once initiated, add the remaining solution dropwise.

• Critical Control: Maintain internal temperature between 35°C and 45°C .

  • Why? Temperatures >50°C significantly increase Wurtz homocoupling (dimerization) of the benzyl chloride.

  • Visual Check: The solution should turn dark grey/brown. If it turns black/tarry, the temperature is too high.

3. Nucleophilic Addition

• Cooling: Once Grignard formation is complete (approx.[3] 1h), cool the mixture to 0°C using an ice/salt bath.

• Electrophile Addition: Dissolve N-Boc-4-piperidone (1.0 eq) in THF. Add this solution dropwise to the Grignard reagent over 45 minutes.

• Reaction: Allow to warm to room temperature (RT) and stir for 4 hours.

• Monitoring: Check via TLC (Hexane:EtOAc 3:1). The ketone spot should disappear.

4. Quench and Workup

• Quench: Cool to 0°C. Quench very slowly with saturated aqueous

  .

  • Safety: Magnesium salts can form a gelatinous precipitate. Addition of a small amount of Rochelle salt (Potassium sodium tartrate) solution helps break the emulsion.

• Extraction: Extract with EtOAc (3x). Wash combined organics with Brine.

• Purification: Dry over

  , concentrate, and purify via column chromatography (Silica gel, 0-30% EtOAc in Hexanes).

• Target Yield: 65-75%.

Protocol B: Incorporation into NMDA Antagonist Framework

Context: The N-Boc group must be removed to attach the "tail" (often a phenylethanolamine derivative) that interacts with the GluN1/GluN2B interface.

Step 1: Deprotection

• Dissolve the intermediate from Protocol A in Dichloromethane (DCM) .

• Add Trifluoroacetic acid (TFA) (10 eq) at 0°C.

• Stir at RT for 2 hours.

• Concentrate in vacuo. Basify with

  to generate the free amine.

Step 2: N-Alkylation (Convergent Coupling)

• Reagents: Free amine (1.0 eq), Tail-Electrophile (e.g., 2-bromo-1-(4-hydroxyphenyl)ethanone derivatives) (1.1 eq),

  (2.0 eq), KI (cat.).

• Solvent: Acetonitrile (ACN) or DMF.

• Condition: Reflux (ACN) or 60°C (DMF) for 12-16 hours.

Figure 2: Process flow highlighting safety critical control points (SCCPs) for the Grignard step.

Quality Control & Self-Validation

To ensure the protocol was executed correctly, verify the following analytical markers.

Analytical Method	Expected Result	Troubleshooting (If Failed)
1H NMR (CDCl3)	Multiplet at 7.1-7.4 ppm (Aromatic 2-Cl protons). Singlet at 2.8 ppm (Benzyl ).	If Benzyl is split or shifted, check for incomplete Grignard formation.
HPLC (Reverse Phase)	Single peak >98%. Retention time shift vs. starting material.	Impurity at RRT 1.2 often indicates Wurtz dimer (bis-benzyl).
Mass Spec (ESI+)	[M+H]+ corresponding to MW (calc).	If [M+16] observed, check for N-oxide formation during workup.
Visual	White to off-white solid.	Yellow/Orange oil indicates residual solvent or amine oxidation.

References

• Patent US20070082927A1 . Piperidine derivative having NMDA receptor antagonistic activity.[4][5][6] (Describes the synthesis of 4-(4-chloro-benzyl)-piperidin-4-ol analogs).

• Bioorganic & Medicinal Chemistry Letters . Discovery of (R)-1-[2-hydroxy-3-(4-hydroxy-phenyl)-propyl]-4-(4-methyl-benzyl)-piperidin-4-ol: a novel NR1/2B subtype selective NMDA receptor antagonist. (2001).[6] (Establishes the SAR of the 4-benzyl-4-hydroxypiperidine scaffold).

• Patent CN108003179A . Preparation method of 2-chlorobenzyl chloride Grignard Reagent. (Specific industrial protocols for minimizing Wurtz coupling in 2-chlorobenzyl Grignards).

• Journal of Medicinal Chemistry . Structure-activity relationship studies of highly selective inhibitors of the dopamine transporter: N-benzylpiperidine analogues. (2003).[7] (Provides physical data and handling for 4-benzylpiperidine intermediates).

• Master Organic Chemistry . Reactions of Grignard Reagents. (General mechanism and safety protocols for Grignard additions to ketones).

Sources

• 1. Process for the synthesis of n-(5-methylnicontinoyl)-4 hydroxypiperidine, a key intermediate of rupatadine - Patent US-6803468-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. community.wvu.edu [community.wvu.edu]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. 4-Benzylpiperidine - Wikipedia [en.wikipedia.org]
• 5. Antagonists selective for NMDA receptors containing the NR2B subunit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of (R)-1-[2-hydroxy-3-(4-hydroxy-phenyl)-propyl]-4-(4-methyl-benzyl)-piperidin-4-ol: a novel NR1/2B subtype selective NMDA receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure-activity relationship studies of highly selective inhibitors of the dopamine transporter: N-benzylpiperidine analogues of 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(2-Chlorobenzyl)piperidin-4-ol

Executive Summary: The "Imamoto" Imperative

If you are experiencing low yields (<40%) in the synthesis of 4-(2-chlorobenzyl)piperidin-4-ol , the root cause is likely enolization of the piperidone starting material, not the quality of your Grignard reagent.

Standard Grignard reagents are highly basic. When reacting with sterically hindered or enolizable ketones (like N-protected-4-piperidones), they often act as bases rather than nucleophiles, deprotonating the alpha-carbon and returning the starting material upon workup.[1]

The Solution: This guide recommends transitioning from a standard Grignard protocol to an Organocerium (Imamoto) Protocol . By transmetallating the Grignard with anhydrous Cerium(III) Chloride (

), you increase the oxophilicity (nucleophilicity toward carbonyls) while drastically suppressing basicity.[1]

Phase 1: Preparation of 2-Chlorobenzylmagnesium Chloride

The "Engine" of the reaction. The primary failure mode here is Wurtz homocoupling (dimerization).

Critical Protocol Parameters

Parameter	Recommendation	Scientific Rationale
Solvent	THF (Anhydrous)	Ether is often too volatile; THF stabilizes the Grignard species.
Initiation Temp	20–30 °C	High enough to start, low enough to prevent runaway exotherms.[1]
Addition Temp	-5 to 5 °C	Crucial: Higher temps favor dimerization (Wurtz coupling) of the benzyl halide.
Activator	Iodine ( ) or DIBAL-H	Iodine cleans the Mg surface; DIBAL-H (trace) is a superior scavenger for moisture.
Halide Addition	Slow Dropwise	High local concentration of halide favors coupling with the formed Grignard.

Troubleshooting the Grignard Formation[2][3][4][5][6][7]

Q: The reaction won't initiate. The Mg is still shiny/dull.

• A: Do not heat blindly.

  • Mechanical Activation: Dry stir the Mg turnings vigorously under Argon for 2 hours before adding solvent. This exposes fresh metal surfaces.

  • Chemical Activation: Add a crystal of Iodine. If that fails, add 2-3 drops of DIBAL-H or pure 1,2-dibromoethane (Entrainment method).

  • Concentration: Use a high concentration "starter" portion (10% of total volume) to get the exotherm going before diluting.

Q: I see a heavy white precipitate during formation.

• A: This is likely the Wurtz dimer (1,2-bis(2-chlorophenyl)ethane) or Magnesium Chloride precipitating if the THF is too cold.[1]

  • Test: Take an aliquot, quench with water, and run GC/LC-MS.[1] If you see the dimer mass, your addition temperature was too high. If you see the starting halide, initiation failed.

Phase 2: The Coupling Reaction (Imamoto Conditions)

The "Crux" of the synthesis. This step prevents enolization.

The Organocerium Protocol

Reagent: Anhydrous

(beads or powder). Note: Commercial MUST be dried. Heating the heptahydrate simply at 100°C causes hydrolysis to . Drying Protocol: Heat at 140–160 °C under high vacuum (<0.5 mmHg) for 4–6 hours with varying stirring until a fine white powder forms.

Step-by-Step Workflow

• Slurry Formation: Suspend dry

  (1.2 equiv) in THF. Stir at Room Temp (RT) for 2 hours. The slurry should look milky white.

• Transmetallation: Cool slurry to -78 °C . Add the pre-formed 2-chlorobenzylmagnesium chloride (1.1 equiv) dropwise.

• Aging: Stir for 1 hour at -78 °C. The reagent is now an organocerium species (

  ).

• Addition: Add the N-protected-4-piperidone (1.0 equiv) dissolved in THF dropwise.

• Warm-up: Allow to warm to 0 °C (not RT) over 2 hours.

Visualizing the Pathway

The following diagram illustrates the mechanistic divergence between Standard Grignard (Failure) and Organocerium (Success).

Caption: Path A (Red) shows the enolization trap common in piperidones. Path B (Green) shows the organocerium bypass yielding the target alcohol.

Phase 3: Work-up & Isolation

The "Cleanup". Cerium salts form sticky emulsions if not handled correctly.

Q: I have a thick, unmanageable emulsion during extraction.

• A: Magnesium and Cerium hydroxides are gelatinous.

  • The Fix: Do not use simple water or acid quench. Use Rochelle's Salt (Potassium Sodium Tartrate) .

  • Protocol: Quench the reaction with a saturated aqueous solution of Rochelle's Salt. Stir vigorously (high RPM) at Room Temp for 1–2 hours until two clear layers appear. The tartrate chelates the metal ions, breaking the emulsion.[1]

Q: My product has a yellow tint.

• A: This is likely trace Iodine (from initiation) or chlorinated impurities.[1] Wash the organic layer with 10% Sodium Thiosulfate (

  ) to remove iodine, followed by Brine.[1]

Troubleshooting FAQ

Q: Can I use commercial 2-chlorobenzylmagnesium chloride?

• A: Yes, and it is recommended for consistency.[1] However, commercial solutions are often stabilized. Titrate the reagent using Knochel’s method (iodine/LiCl) before use to determine the exact active concentration. Degraded reagent is a common cause of stoichiometry errors.

Q: Why 2-chlorobenzyl? Does the chlorine atom affect the reaction?

• A: Yes. The ortho-chlorine provides steric bulk and an inductive electron-withdrawing effect.

  • Effect: It makes the nucleophilic attack slower than a simple benzyl group. This emphasizes the need for the -78 °C to 0 °C ramp. If you warm it too fast, the reaction may stall or decompose.[1]

Q: I am getting the "Wurtz Dimer" instead of my product.

• A: This happens during the preparation of the Grignard, not the coupling.

  • Solution: If preparing in-house, dilute your benzyl halide significantly (1:5 ratio with THF) and add it slower to the Magnesium.[1] The concentration of unreacted halide in the pot must remain near zero.

References

• Imamoto, T., et al. (1989).[1] "Carbon-Carbon Bond Forming Reactions Using Cerium Metal or Organocerium Reagents." Journal of the American Chemical Society, 111(12), 4392–4398.[1]

• Conlon, D. A., et al. (1989). "The preparation of 4-substituted piperidines via the addition of organocerium reagents to N-protected 4-piperidones." Advances in Piperidine Synthesis. (General methodology reference).
• Knochel, P., et al. (2006). "Titration of Grignard Reagents with Iodine/LiCl." Synthesis, 2006(05), 890-891.

• PatSnap/Google Patents. (2018). "Preparation method of 2-chlorobenzyl chloride Grignard reagent." CN108640947A. (Specifics on temp control for 2-chlorobenzyl species).

Sources

• 1. Bot Verification [rasayanjournal.co.in]

Technical Support Center: Strategies for Solubilizing 4-(2-Chlorobenzyl)piperidin-4-ol in Aqueous Media

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 4-(2-Chlorobenzyl)piperidin-4-ol. This document provides in-depth troubleshooting and practical guidance for researchers, scientists, and drug development professionals encountering solubility challenges with this compound in aqueous media. Our goal is to explain the science behind these challenges and provide robust, step-by-step protocols to overcome them.

Section 1: Understanding the Solubility Challenge (FAQs)

This section addresses the fundamental chemical properties of 4-(2-Chlorobenzyl)piperidin-4-ol that govern its behavior in aqueous solutions.

Q1: Why is 4-(2-Chlorobenzyl)piperidin-4-ol poorly soluble in neutral aqueous solutions?

A1: The limited aqueous solubility of 4-(2-Chlorobenzyl)piperidin-4-ol at neutral pH is a direct result of its molecular structure, which contains both hydrophilic (water-loving) and hydrophobic (water-fearing) regions.

• Hydrophilic Components: The molecule has a piperidin-4-ol group. The nitrogen atom in the piperidine ring and the hydroxyl (-OH) group can both form hydrogen bonds with water, which promotes solubility.[1][]

• Hydrophobic Component: The primary driver of its poor solubility is the 2-chlorobenzyl group . This large, nonpolar aromatic ring is highly hydrophobic and resists interaction with polar water molecules, causing the compound to aggregate and precipitate out of solution.

At neutral pH, the weakly basic piperidine nitrogen is mostly uncharged, preventing the molecule from readily dissolving in water.

Q2: What is the predicted pKa of this compound and why is it critical for solubility?

A2: While the exact pKa of 4-(2-Chlorobenzyl)piperidin-4-ol is not empirically published, we can make a strong prediction based on its structure. The core structure is a piperidine ring, which is a secondary amine. The pKa of the conjugate acid of piperidine is approximately 11.2.[3] Therefore, 4-(2-Chlorobenzyl)piperidin-4-ol is a weak base .

This is critically important because it means its solubility is pH-dependent .

• At acidic pH (pH < pKa): The piperidine nitrogen atom accepts a proton (H+) to become a positively charged piperidinium ion. This ionized form is significantly more polar and, therefore, much more soluble in water.

• At neutral or basic pH (pH > pKa): The nitrogen remains largely in its neutral, unprotonated form, making the molecule less polar and thus poorly soluble.

Understanding this pKa-driven behavior is the foundation of the primary strategy for solubilization: pH adjustment.[4]

Q3: What initial checks should I perform before attempting advanced solubilization techniques?

A3: Before modifying your formulation, it's essential to rule out simpler issues.

• Verify Compound Purity: Impurities from synthesis can significantly reduce solubility. Confirm the purity of your compound using appropriate analytical methods (e.g., HPLC, LC-MS, NMR).

• Ensure Accurate Weighing and Calculation: Double-check your calculations for molarity and mass to ensure you are not attempting to create a supersaturated solution.

• Check Buffer/Media Preparation: Confirm the pH of your final aqueous medium. Inaccurate buffer preparation is a common source of error.

• Use High-Purity Water: Always use purified water (e.g., Milli-Q, deionized, or WFI) for preparing solutions to avoid contaminants that could affect solubility.

Section 2: Troubleshooting Workflow for Solubility Enhancement

If you've confirmed the issues are not due to basic errors, this workflow will guide you through a logical progression of solubilization strategies, from the simplest to the more complex.

Caption: A step-by-step decision tree for troubleshooting solubility issues.

Section 3: Step-by-Step Solubilization Protocols

This section provides detailed, practical protocols for the most common and effective solubilization techniques.

Q4: How can I use pH adjustment to solubilize my compound?

A4: This is the most effective first-line approach for this weakly basic compound. By lowering the pH, you protonate the piperidine nitrogen, forming a highly soluble salt.

Scientific Principle: The Henderson-Hasselbalch equation dictates that as the pH of the solution drops further below the pKa of the compound, the equilibrium shifts dramatically toward the protonated (charged and soluble) form. The goal is to lower the pH sufficiently to achieve full protonation.

Experimental Protocol: pH Adjustment

• Prepare an Acidic Stock Solvent: Prepare a small volume of 0.1 N Hydrochloric Acid (HCl).

• Weigh the Compound: Accurately weigh the required amount of 4-(2-Chlorobenzyl)piperidin-4-ol.

• Create a Concentrated Stock Solution: Add the acidic solvent dropwise to the solid compound while vortexing or stirring until it is fully dissolved. You may need gentle warming (37°C) or sonication to aid dissolution. Aim for a high concentration (e.g., 10-100 mM) to minimize the amount of stock solution needed later.

• Dilute into Final Buffer: Pipette the required volume of the acidic stock solution into your final, pre-warmed (if applicable) aqueous buffer while vortexing vigorously. This rapid mixing helps prevent localized high concentrations that could cause precipitation as the pH equilibrates.

• Final pH Check: After dilution, measure the final pH of your solution to ensure it is within the acceptable range for your experiment. The addition of the acidic stock will slightly lower the buffer's pH.

Data Summary: Recommended Buffers and pH Ranges

Buffer System	Effective pH Range	Comments
Citrate Buffer	3.0 - 6.2	Commonly used, good buffering capacity.
Acetate Buffer	3.6 - 5.6	Another common choice for acidic conditions.
Phosphate Buffer	5.8 - 8.0	Be cautious; solubility will decrease as pH approaches neutral.

Trustworthiness Check: Always perform a visual inspection for clarity after preparation and again after letting the solution sit at the experimental temperature for 30-60 minutes to check for delayed precipitation.

Q5: My experiment is pH-sensitive and must be run at neutral pH. What are my options?

A5: If altering pH is not an option, using a co-solvent is the next best strategy. Co-solvents are water-miscible organic solvents that increase the solubility of hydrophobic compounds by reducing the overall polarity of the solvent system.[5][6][7]

Scientific Principle: Co-solvents work by disrupting the hydrogen bonding network of water. This creates a less polar microenvironment that can more readily accommodate the hydrophobic 2-chlorobenzyl group, thereby increasing solubility.[7]

Experimental Protocol: Co-Solvency

• Select a Co-solvent: Dimethyl sulfoxide (DMSO) is the most common choice due to its high solubilizing power. Ethanol, propylene glycol (PG), and polyethylene glycol 400 (PEG 400) are also excellent options, particularly for in vivo studies.[6]

• Create a High-Concentration Stock: Dissolve your compound in 100% of the chosen co-solvent to create a highly concentrated stock (e.g., 50-200 mM). Ensure it is fully dissolved, using sonication if necessary.

• Dilute into Aqueous Media: Add the stock solution drop-by-drop to your final aqueous buffer while vortexing vigorously. This is critical to avoid "drowning out" or "anti-solvent" precipitation, where the compound immediately crashes out of solution upon contact with the water.

• Control Final Co-solvent Concentration: Crucially, keep the final concentration of the organic co-solvent as low as possible, as it may affect your experimental system.

Data Summary: Common Co-solvents and Typical Limits

Co-Solvent	Properties	Typical Final Conc. Limit (in vitro)
DMSO	Strong aprotic solvent	< 0.5% (can be toxic to cells at higher conc.)
Ethanol	Polar protic solvent	< 1.0% (can cause protein denaturation)
Propylene Glycol (PG)	Viscous, low toxicity	< 5.0%
PEG 400	Low toxicity, commonly used in formulations	< 10.0%

Trustworthiness Check: After preparing the final solution, pass it through a 0.22 µm syringe filter. If the concentration of the compound is significantly lower after filtration (as measured by UV-Vis or HPLC), it indicates that undissolved micro-precipitates were present.

Q6: I need a completely organic solvent-free solution at neutral pH. What should I try?

A6: For applications requiring the complete absence of organic solvents, complexation with cyclodextrins is the premier method.[8][9]

Scientific Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity. They act as "molecular buckets" to encapsulate the hydrophobic part of a drug molecule—in this case, the 2-chlorobenzyl group. This host-guest complex effectively shields the hydrophobic moiety from water, rendering the entire complex water-soluble.[10]

Caption: Encapsulation of the hydrophobic drug moiety by a cyclodextrin.

Experimental Protocol: Cyclodextrin Complexation

• Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD or Captisol®) are highly recommended due to their high solubility and low toxicity compared to the parent β-cyclodextrin.

• Prepare the Cyclodextrin Solution: Dissolve the cyclodextrin in your aqueous buffer to the desired concentration (e.g., 5-20% w/v).

• Add the Compound: Add the powdered 4-(2-Chlorobenzyl)piperidin-4-ol directly to the cyclodextrin solution to form a slurry.

• Facilitate Complexation: Stir or shake the mixture vigorously at room temperature for several hours (4-24 hours). Gentle heating (40-50°C) or sonication can significantly accelerate the formation of the inclusion complex.

• Clarify the Solution: Once the solution appears clear, centrifuge it at high speed (e.g., >10,000 x g) for 15 minutes and filter the supernatant through a 0.22 µm filter to remove any remaining undissolved particles.

Data Summary: Comparison of Common Cyclodextrins

Cyclodextrin	Key Advantage	Typical Concentration
β-Cyclodextrin (β-CD)	Low cost	Limited by its own low water solubility (~1.85 g/100mL)
HP-β-CD	High water solubility, low toxicity	5-40% (w/v)
SBE-β-CD (Captisol®)	Very high water solubility, excellent safety profile	10-50% (w/v)

Trustworthiness Check: The gold standard for confirming complexation and determining the final concentration is to analyze the clear, filtered solution by HPLC with a standard curve.

Section 4: Advanced and Complementary Strategies

While the methods above will solve most lab-scale solubility issues, it is useful to be aware of other techniques often employed in formal drug development.[11]

• Surfactants/Micellar Solubilization: Non-ionic surfactants like Polysorbate 80 (Tween® 80) or Cremophor® EL can form micelles that encapsulate the drug, similar to cyclodextrins. This is a common strategy but may interfere with some biological assays.[8]

• Solid Dispersions: This technique involves dispersing the drug in an amorphous (non-crystalline) state within a hydrophilic polymer matrix (like PVP or HPMC).[10][12] This approach significantly increases the dissolution rate and is a cornerstone of modern oral drug formulation.[11]

• Particle Size Reduction: Techniques like micronization or nanosuspension increase the surface area-to-volume ratio of the drug particles, which enhances the rate of dissolution according to the Noyes-Whitney equation.[10][12] While this doesn't change the equilibrium solubility, it can be crucial for achieving dissolution in a relevant timeframe.[9]

These advanced methods typically require specialized equipment and are reserved for later-stage formulation development.

References

• Ansari, M. J. (n.d.). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs.
• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility.
• Al-Badr, A. A., & El-Subbagh, H. I. (2023). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC.
• BenchChem. (n.d.). Addressing poor solubility of piperidine derivatives in reactions.
• Journal of Drug Delivery and Therapeutics. (2023). Solubility enhancement techniques: A comprehensive review.
• Solubility of Things. (n.d.). Piperidine.
• Patel, J. N., Rathod, D. M., Patel, N. A., & Modasiya, M. K. (n.d.). Techniques to improve the solubility of poorly soluble drugs. ResearchGate.
• Wikipedia. (n.d.). Piperidine.
• Ataman Kimya. (n.d.). PIPERIDINE.
• Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. (n.d.).
• International Journal of Creative Research Thoughts. (2025). Hydrophobic Encapsulation Strategies For Controlling Drug Release Profiles.
• BOC Sciences. (n.d.). Piperidines.
• WuXi AppTec DMPK. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
• Gupta, V., et al. (2023). Strategies for improving hydrophobic drugs solubility and bioavailability. ResearchGate.

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 3. Piperidine - Wikipedia [en.wikipedia.org]
• 4. wjbphs.com [wjbphs.com]
• 5. czasopisma.umlub.pl [czasopisma.umlub.pl]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. ijmsdr.org [ijmsdr.org]
• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. upm-inc.com [upm-inc.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Stability &amp; Impurity Profiling of 4-(2-Chlorobenzyl)piperidin-4-ol

[1]

Introduction

Welcome to the Technical Support Center. This guide addresses the specific stability and analytical challenges associated with 4-(2-Chlorobenzyl)piperidin-4-ol .

As a tertiary alcohol on a piperidine ring, this molecule presents a classic "Trojan Horse" in method development: it appears stable in solid state but is highly reactive under specific solution-phase conditions. The presence of the ortho-chlorine on the benzyl ring adds steric bulk that influences the dehydration kinetics compared to its para-isomers (like the Cloperastine intermediate).[1]

This guide prioritizes causality : understanding why a degradation product appears so you can distinguish between a true process impurity and an analytical artifact.

Module 1: Common Degradation Pathways

The table below summarizes the most critical degradation products you will encounter.

Impurity Code	Name	Mechanism	Relative Retention Time (RRT)*	Mass Shift (LC-MS)
Impurity A	Dehydration Product (Tetrahydropyridine analog)	Acid-catalyzed dehydration (Endocyclic elimination)	~1.15 - 1.25	[M+H] - 18 Da
Impurity B	N-Oxide	Oxidative attack on secondary amine	~0.85 - 0.95	[M+H] + 16 Da
Impurity C	De-chlorinated Analog	Photolytic homolysis (UV exposure)	~0.60 - 0.70	[M+H] - 34 Da

*Note: RRTs are estimated based on a standard C18 column with acidic mobile phase. Values will shift based on ion-pairing agents.

Visualizing the Degradation Logic

The following diagram illustrates the primary stress pathways. Note that Pathway 1 (Dehydration) is the most common failure mode during HPLC analysis.

Figure 1: Primary degradation pathways.[1] The tertiary alcohol is the "soft spot" for acid instability.

Module 2: Troubleshooting Guides

Issue 1: The "Ghost" Dehydration Peak

Symptom: You observe a peak at RRT ~1.2 (Impurity A) that increases in area when the sample sits in the autosampler, or varies with column temperature.

Root Cause: This is likely On-Column Dehydration .[1] Tertiary alcohols at the C4 position of piperidine are prone to acid-catalyzed elimination to form the alkene (tetrahydropyridine) [1]. If your mobile phase uses strong acids (e.g., 0.1% TFA, pH ~2.0), the degradation is happening during the run.

Diagnostic Protocol:

• Check the Diluent: Are you dissolving the sample in an acidic diluent?

• Flow Rate Test: Reduce flow rate by 50%.

  • If Real Impurity: The area % remains constant.

  • If On-Column Artifact: The area % increases (longer exposure to acid on the column).

Solution:

• Switch Buffer: Move to a mid-pH method (pH 6.0–7.5) using Ammonium Acetate or Bicarbonate. The tertiary alcohol is stable at neutral pH.

• Column Choice: Use a hybrid-silica column (e.g., Waters XBridge or Phenomenex Gemini) that tolerates high pH.[1]

Issue 2: Distinguishing LC-MS Artifacts vs. Real Impurities

Symptom: LC-MS data shows a strong signal for mass [M-18] (Loss of water), suggesting high levels of Impurity A, but the UV trace shows the parent is 99.9% pure.[1]

Root Cause: In-Source Fragmentation (ISF). The tertiary hydroxyl group is labile.[1] In the electrospray ionization (ESI) source, the high temperature and voltage cause water to fall off before detection. This is a false positive for degradation.

Validation Workflow (Decision Tree):

Figure 2: Decision logic to validate if a dehydration signal is real or an instrument artifact.

Issue 3: Peak Tailing & Broadening

Symptom: The main peak (Parent) tails significantly (Tailing Factor > 1.8), masking small impurities just after the main peak.

Root Cause: Silanol Interaction. The piperidine nitrogen is a secondary amine (pKa ~10-11).[1] At acidic pH, it is protonated (

) and interacts strongly with residual silanols ( ) on the column stationary phase [2].

Corrective Actions:

• Add a Competitor: Add 0.1% Triethylamine (TEA) to the mobile phase (if using UV only). TEA saturates the silanol sites.

• Increase Ionic Strength: Use 20-50 mM buffer (Ammonium Formate) rather than just 0.1% Formic Acid.[1]

• Charged Surface Columns: Switch to a column with a positive surface charge (e.g., Agilent Poroshell CS-C18 or Waters CSH) which repels the protonated amine, sharpening the peak.

Module 3: Experimental Protocols

Protocol A: Forced Degradation (Stress Testing)

To validate your method's specificity, perform the following stress tests.

Stress Condition	Procedure	Expected Outcome
Acid Hydrolysis	0.1 N HCl, 60°C, 2 hours	High degradation. Conversion to Impurity A (Tetrahydropyridine).[1]
Oxidation	3% H2O2, RT, 4 hours	Formation of Impurity B (N-Oxide).
Photostability	1.2 million lux-hours (ICH Q1B)	Formation of Impurity C (Dechlorination) and potentially ring-opening.[1]

Protocol B: Recommended HPLC Conditions

Use this as a starting point to avoid the dehydration artifacts mentioned above.

• Column: C18 Hybrid Particle (e.g., XBridge BEH C18), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0). High pH keeps the amine unprotonated (better peak shape) and prevents acid-catalyzed dehydration.[1]

• Mobile Phase B: Acetonitrile.[2][3][4]

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV @ 220 nm (Amine absorption) and 260 nm (Chlorobenzyl absorption).

References

• Mechanism of Piperidinol Dehydration

  • Smolecules. (2023).[5] "Synthesis and Degradation of Cloperastine Intermediates." [1][5]

  • Context: This reference details the synthesis of Cloperastine, which shares the identical 4-substituted-piperidin-4-ol core.[1] It confirms that acid treatment of the tertiary alcohol leads to the dehydrated alkene.

• HPLC Tailing in Piperidines

  • Phenomenex Technical Notes. (2025).[6][7][8][9] "How to Reduce Peak Tailing in HPLC for Basic Compounds."

  • Context: Explains the silanol interaction mechanism specific to secondary amines like piperidine and provides mobile phase modifiers to resolve it.
• ICH Q1A(R2). "Stability Testing of New Drug Substances and Products.

• Analogous Chemistry (Haloperidol Metabolites)

  • Sigma-Aldrich.[10] "4-(4-Chlorophenyl)-4-hydroxypiperidine Product Data." [1]

  • Context: Validates the structural class behavior.[11] While the position of the chlorine differs (para vs ortho), the piperidine-4-ol stability profile is chemically equivalent.[1]

Sources

• 1. 4-(4-Chlorophenyl)-1-(4-(4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl)-2,2-diphenylbutanoyl)piperidin-4-ol | C38H40Cl2N2O3 | CID 71588005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ijper.org [ijper.org]
• 3. Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 5. Buy Cloperastine | 3703-76-2 [smolecule.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. CompTox Chemicals Dashboard [comptox.epa.gov]
• 9. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 10. 4-(4-Chlorophenyl)-4-hydroxypiperidine 99 39512-49-7 [sigmaaldrich.com]
• 11. chemrevlett.com [chemrevlett.com]

Reference Data & Comparative Studies

Structural Validation and Comparative NMR Profiling of 4-(2-Chlorobenzyl)piperidin-4-ol

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Analytical Scientists, and Drug Discovery Leads Focus: Structural elucidation, distinguishing regioisomers, and validating synthetic success.[1][2]

Executive Summary & Pharmacophore Context

4-(2-Chlorobenzyl)piperidin-4-ol is a critical pharmacophore scaffold, often serving as a core fragment in the synthesis of antihistamines (e.g., related to astemizole analogues) and SSRIs. Its structural integrity relies on two pivotal features: the quaternary center at C4 and the ortho-substitution on the benzyl ring.[2]

This guide provides a definitive protocol for validating this molecule via ^1H NMR, specifically comparing it against its synthetic precursor (N-protected-4-piperidone) and its most common impurity, the para-chlorobenzyl regioisomer.[2]

Experimental Protocol: High-Fidelity Acquisition

To ensure reproducible data, specifically for the labile hydroxyl proton and the resolution of aromatic multiplets, the following acquisition parameters are mandatory.

Sample Preparation[1][2][3][4][5][6][7]

• Solvent: DMSO-d_6 (99.9% D) is the required standard.[2]

  • Reasoning: CDCl_3 often facilitates rapid proton exchange, broadening or erasing the C4-OH signal.[2] DMSO-d_6 stabilizes the hydroxyl proton via hydrogen bonding, appearing as a sharp singlet at ~4.5 ppm.[2]

• Concentration: 10–15 mg in 0.6 mL solvent.

• Temperature: 298 K (25°C).[2]

Acquisition Parameters (400 MHz+)

• Pulse Sequence: Standard 1D proton (zg30).[2]

• Relaxation Delay (D1):

  5 seconds. (Essential for accurate integration of the benzylic singlet which often has a long T1).

• Scans (NS): 16–32.[2]

Comparative Analysis: Target vs. Alternatives

Comparison A: Target vs. Precursor (Synthetic Validation)

Objective: Confirm the successful Grignard addition of 2-chlorobenzylmagnesium chloride to the 4-piperidone ketone.

Feature	Precursor (4-Piperidone deriv.)[2][3]	Target (Product)	Diagnostic Interpretation
C4 Environment	Carbonyl (C=O)	Quaternary Alcohol (C-OH)	Loss of -protons: The precursor has protons at C3/C5 deshielded by the carbonyl (~2.4 ppm).[2] These shift upfield in the product (~1.4-1.6 ppm).
Benzylic Linker	Absent	Singlet (~2.8 ppm)	Primary Confirmation: Appearance of a new 2H singlet indicates successful alkylation.[2]
Labile Protons	None (at C4)	Singlet (~4.5 ppm)	Visible only in DMSO-d_6; confirms tertiary alcohol formation.[2]

Comparison B: Target vs. Regioisomer (Isomer Differentiation)

Objective: Distinguish the ortho-chloro (target) from the para-chloro (impurity/wrong starting material). This is the most critical QC step.

Feature	Ortho-Chlorobenzyl (Target)	Para-Chlorobenzyl (Alternative)	Mechanism
Symmetry	Asymmetric	Symmetric ( axis)	Ortho-substitution breaks the symmetry of the phenyl ring.[2]
Aromatic Pattern	Complex Multiplet (4H)	Two Doublets (AA'BB')	Ortho creates 4 distinct proton environments.[2][4] Para has equivalent protons at positions 2,6 and 3,[1][5]5.
Spectral Appearance	Overlapping multiplets 7.1–7.5 ppm	Distinct "Roofing" Doublets 7.2 & 7.4 ppm	The ortho-Cl exerts a specific deshielding effect on the adjacent aromatic proton (H3), separating it from the others.[2]

Detailed Spectral Assignment (in DMSO-d_6)

The Aromatic Region (7.1 – 7.5 ppm)

In the 4-(2-chlorobenzyl) derivative, the chlorine atom at the ortho position creates a distinct electronic environment.

• H3 (Aromatic): The proton adjacent to the Chlorine is deshielded and appears as a doublet of doublets (dd) at the highest chemical shift (~7.45 ppm).

• H6 (Aromatic): The proton adjacent to the methylene linker often appears slightly upfield.

• H4/H5: appear as overlapping multiplets between 7.1–7.3 ppm.[2]

• Contrast: If you see two clear doublets with

  Hz, you have the para -isomer.[2]

The Aliphatic Region

• Benzylic CH_2 (~2.82 ppm, Singlet, 2H):

  • Ideally a singlet because the piperidine ring (assuming N-unsubstituted or N-symmetric) possesses a plane of symmetry bisecting N and C4.[2]

  • Note: If the piperidine nitrogen is substituted with a chiral group, this singlet will split into an AB quartet.[1][2]

• Piperidine Ring:

  • H2/H6 (Adjacent to N): Multiplet at

    2.6 – 2.9 ppm (2H) and 2.9 – 3.1 ppm (2H) if chair conformation is locked, or a broad coalesced signal if exchanging.[1]

  • H3/H5 (Adjacent to C4): Multiplet at

    1.4 – 1.6 ppm (4H). The upfield shift here compared to the ketone precursor is diagnostic.[2]

Decision Logic for QC (Visualization)

The following diagram illustrates the logical workflow for validating the compound structure based on the NMR data discussed above.

Caption: Logic tree for the structural validation of 4-(2-chlorobenzyl)piperidin-4-ol, distinguishing it from precursors and regioisomers.

Synthetic Pathway & Verification

Understanding the synthesis clarifies the NMR expectations.[2] The standard route involves the addition of a Grignard reagent to a ketone.[2]

Caption: Grignard addition pathway. The "H3O+ Quench" step is critical; incomplete quenching results in broad NMR signals due to magnesium complexation.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[2][3] (Standard reference for AA'BB' vs ABCD aromatic patterns).

• PubChem. (2025).[2][3] 4-(4-chlorophenyl)piperidin-4-ol Spectral Data. National Library of Medicine.[2] Available at: [Link] (Used for comparative analysis of the para-isomer).

• Reich, H. J. (2024).[2][6] Structure Determination Using NMR. University of Wisconsin-Madison. Available at: [Link] (Source for chemical shift prediction of piperidine ring conformations).

Sources

• 1. rsc.org [rsc.org]
• 2. Piperidin-4-ol | C5H11NO | CID 79341 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-(4-Chlorophenyl)-4-hydroxypiperidine | C11H14ClNO | CID 38282 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nmr.oxinst.com [nmr.oxinst.com]
• 6. researchgate.net [researchgate.net]

Reference Standards for 4-(2-Chlorobenzyl)piperidin-4-ol: A Comparative Technical Guide

This guide serves as a technical directive for the selection, qualification, and application of reference standards for 4-(2-Chlorobenzyl)piperidin-4-ol . This compound, characterized by its secondary amine functionality and chlorinated aromatic moiety, typically serves as a critical intermediate or monitored impurity in the synthesis of piperidine-class Active Pharmaceutical Ingredients (APIs).

Executive Summary & Technical Context

4-(2-Chlorobenzyl)piperidin-4-ol presents specific analytical challenges due to its physicochemical properties: a basic piperidine nitrogen (pKa ~10.5) causing peak tailing, and a 2-chlorobenzyl chromophore requiring specific UV wavelengths.

In pharmaceutical development, the "grade" of the reference standard dictates the validity of your data. Using a Research Grade material for GMP release testing is a compliance violation, while using a Certified Reference Material (CRM) for early-stage screening is a resource misalignment.

The Chemical Challenge

• Basicity: The piperidine ring interacts strongly with residual silanols on HPLC columns.

• Chromophore: The non-conjugated benzyl system has weak UV absorbance above 250 nm, necessitating low-UV detection (210-220 nm) where solvent cut-off noise is higher.

• Impurity Profile: Common degradation pathways include dehydration to the tetrahydropyridine derivative and N-oxidation.

Comparative Analysis: Reference Standard Grades

This section objectively compares the three primary tiers of reference materials available for this compound.

Table 1: Performance & Application Matrix

Feature	Tier 1: ISO 17034 CRM	Tier 2: Analytical Standard (ISO 17025)	Tier 3: Research Grade / In-House
Primary Use	Method Validation, Instrument Calibration, Assigning Potency to Working Stds.	Routine QC Release, Stability Testing (if qualified).	Early R&D, Structure Elucidation (NMR/MS).
Traceability	SI Units (Metrological Traceability guaranteed).	Traceable to CRM (usually).	Often undefined or "Batch Specific".
Uncertainty	Explicitly stated (e.g., 99.8% ± 0.3%). Includes homogeneity & stability.[1]	Measurement uncertainty only.	Not provided.
Assay Method	Mass Balance (HPLC + TGA + KF + ROI) or qNMR.	HPLC Area % (often overestimates purity).	HPLC Area % or simple NMR.
Cost Factor	High (10x).	Moderate (3x).	Low (1x).
Risk Profile	Low. Defensible in FDA/EMA audits.	Medium. Requires verification.	High. Unsuitable for quantitative GMP work.

Scientist’s Recommendation:

• For GMP Release: You must establish a Primary Reference Standard . If a commercial ISO 17034 CRM is unavailable for this specific intermediate, you must characterize a high-purity batch using Mass Balance (TGA, KF, ROI, HPLC) and qNMR to assign a potency with calculated uncertainty.

• For Routine Testing: Purchase an ISO 17025 Analytical Standard or qualify an In-House "Working Standard" against your Primary Standard.

Analytical Methodology: HPLC-UV vs. UHPLC-MS

The choice of detection method fundamentally alters the requirements for your reference standard.

Table 2: Method Performance Comparison

Parameter	Method A: HPLC-UV (Standard QC)	Method B: UHPLC-MS/MS (Trace Analysis)
Detection Basis	UV Absorbance @ 220 nm (Benzyl group).	Electrospray Ionization (ESI+) [M+H]+.
LOD (Limit of Detection)	~0.5 µg/mL (Sensitive to matrix noise).	~0.5 ng/mL (1000x more sensitive).
Linearity ( )	> 0.999 (Robust dynamic range).[2]	> 0.99 (Subject to saturation/suppression).
Standard Req.	High Purity (>99.5%) is critical.	High Purity + Impurity Identification is critical.
Buffer Constraints	Phosphate buffers (excellent peak shape).	Volatile buffers only (Formate/Acetate) - Risk of tailing.

Validated Experimental Protocol (HPLC-UV)

This protocol is designed to mitigate the basicity of the piperidine ring, ensuring sharp peaks and reliable quantitation.

Method Parameters

• Column: C18 End-capped (e.g., Waters XBridge or Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm. Why: High carbon load and end-capping prevent silanol interactions.

• Mobile Phase A: 20 mM Potassium Phosphate Buffer, pH 3.0 (adjusted with Phosphoric Acid). Why: Low pH ensures the piperidine nitrogen is fully protonated (

  ), preventing secondary interactions.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.[2][3]

• Detection: UV @ 220 nm.

• Temperature: 30°C.

• Injection Volume: 10 µL.

Gradient Profile

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
15.0	40	60
20.0	40	60
20.1	90	10
25.0	90	10

System Suitability Criteria (Self-Validating System)

Before analyzing samples, the system must pass these checks using the Reference Standard:

• Tailing Factor (

  ): NMT 1.5 (Critical for basic compounds).

• RSD of Areas: NMT 2.0% (n=5).

• Resolution (

  ): > 2.0 between the main peak and the nearest impurity (e.g., the dehydration product).

Visualizations

Diagram 1: Reference Standard Qualification Workflow

This workflow illustrates the decision logic for establishing a valid reference standard for a non-pharmacopeial intermediate.

Caption: Decision tree for selecting and qualifying reference materials in compliance with ICH and ISO guidelines.

Diagram 2: Analytical Logic & Impurity Pathways

Understanding the chemistry helps in selecting the right method.

Caption: Chemical degradation pathways and their chromatographic behavior under the proposed method conditions.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1).[4][5][6] Geneva: ICH, 2005. [Link]

• International Organization for Standardization (ISO). ISO 17034:2016 - General requirements for the competence of reference material producers. Geneva: ISO, 2016. [Link]

• European Pharmacopoeia (Ph. Eur.). Chromatographic Separation Techniques (2.2.46). Strasbourg: EDQM. (General chapter providing system suitability limits). [Link]

• PubChem. Compound Summary: 4-(4-chlorobenzyl)piperidine (Structural Analog). National Library of Medicine. (Used for physicochemical property estimation).[7] [Link]

Sources

• 1. ISO 17034 Versus ISO 17025 | Anton Paar Wiki [wiki.anton-paar.com]
• 2. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 4. database.ich.org [database.ich.org]
• 5. fda.gov [fda.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Clopidogrel Impurity 40 | C15H13ClO5S | CID 176473686 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

4-(2-Chlorobenzyl)piperidin-4-ol proper disposal procedures

Technical Guide: Proper Disposal Procedures for 4-(2-Chlorobenzyl)piperidin-4-ol

Executive Summary & Chemical Profile

Objective: This guide defines the operational protocols for the safe containment, segregation, and disposal of 4-(2-Chlorobenzyl)piperidin-4-ol . As a halogenated nitrogenous heterocycle, this compound presents specific environmental risks (aquatic toxicity) and combustion hazards (formation of HCl and NOx) that necessitate strict adherence to Halogenated Waste streams.[1]

Chemical Identity & Classification:

• Chemical Class: Halogenated Piperidine Derivative / Aryl Chloride.

• Physical State: Typically a solid (white to off-white powder) at room temperature.[2]

• Solubility: Low water solubility; soluble in organic solvents (DMSO, Methanol, DCM).

• Key Hazards (GHS Extrapolated):

  • Health: Acute Toxicity (Oral), Skin/Eye Irritant (H315/H319), Specific Target Organ Toxicity (Respiratory).[3]

  • Environmental: Very Toxic to Aquatic Life (H400/H410). Zero-discharge to sewer is mandatory. [2]

  • Reactivity: Incompatible with strong oxidizing agents.[1][3]

Pre-Disposal: Waste Characterization & Segregation[1]

Effective disposal begins at the bench. You must characterize the waste stream immediately upon generation to prevent cross-contamination and dangerous reactions.

The Segregation Decision Matrix

Use the following logic to determine the correct waste stream container.

Figure 1: Waste Segregation Logic.[2] Note that any non-halogenated solvent contaminated with 4-(2-Chlorobenzyl)piperidin-4-ol must often be defaulted to the Halogenated stream due to the presence of the chlorine atom in the solute, depending on local concentration limits.[2]

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Applicable for: Expired stock, synthesis yield, spill cleanup powder.[2]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated hazardous solid waste drum.[2]

• Labeling: Affix a hazardous waste tag immediately.[4]

  • Chemical Name: Write out the full name. Do not use abbreviations or structural formulas alone.

  • Constituents: "4-(2-Chlorobenzyl)piperidin-4-ol (100%)".[2]

  • Hazard Checkbox: Mark "Toxic" and "Irritant".

• Transfer: Transfer solid using a disposable spatula. Do not generate dust.[3][5][6][7]

• Seal: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel as debris).

Protocol B: Liquid Waste (Mother Liquors & Reaction Mixtures)

Applicable for: HPLC effluent, reaction solvents, washing solutions.[2]

CRITICAL RULE: Because the solute contains Chlorine, the entire solution should ideally be treated as Halogenated Waste to prevent the formation of dioxins/furans during incorrect incineration of non-halogenated streams.

• Container: Glass or chemically resistant plastic carboy (e.g., Nalgene).

• Segregation: Pour into the container marked "HALOGENATED ORGANIC WASTE" .

  • Note: Even if dissolved in Methanol (non-halogenated), the presence of the chlorobenzyl group classifies the mixture as halogen-bearing for incineration purposes.

• Headspace: Leave at least 10% headspace to allow for expansion.

• Secondary Containment: Store the carboy in a polyethylene tray capable of holding 110% of the container's volume.

Protocol C: Contaminated Debris

Applicable for: Gloves, weigh boats, paper towels, pipette tips.

• Collection: Collect in a clear, 6-mil polyethylene bag or a dedicated yellow hazardous waste bin.

• Sharps: If needles or glass pipettes are contaminated, they must go into a Hard-Walled Sharps Container labeled "Chemical Contaminated Sharps."

• Sealing: Twist and tape the bag neck (gooseneck seal). Place this bag inside a second bag (double-bagging) before placing it in the waste drum.

Emergency Response: Spill Procedures

Immediate Action: Evacuate the immediate area if dust is airborne.[5] Don appropriate PPE (Nitrile gloves, lab coat, safety goggles, and N95/P100 respirator if powder is loose).

Figure 2: Emergency Spill Response Workflow.

Specific Neutralization:

• There is no specific chemical neutralizer required. Physical removal is the standard.

• Post-Clean Wash: Clean the surface with a soap and water solution.[5] Collect this wash water as Hazardous Liquid Waste , not drain waste.

Regulatory & Compliance Framework

All disposal must align with local and federal regulations.

Regulatory Body	Classification / Code	Requirement
EPA (RCRA)	D001 (Ignitable - if in solvent)F-List (if spent halogenated solvent)Toxic (Characteristic)	Must be disposed of at a permitted TSDF (Treatment, Storage, and Disposal Facility).[2]
DOT (Transport)	UN 2811 (Toxic Solid, Organic, n.o.s.)[2]	Required for shipping waste off-site.[2] Label must specify technical name.
Local EHS	Halogenated Organic	Zero-tolerance for drain disposal.[2]

Key Compliance Check: Ensure the Safety Data Sheet (SDS) is accessible.[4] If the specific CAS (e.g., 39512-49-7 for the 4-chlorophenyl analog) is not listed in your inventory, apply the "Worst Case" principle and manage as Toxic, Halogenated Organic Waste .[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 38282, 4-(4-chlorophenyl)piperidin-4-ol. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Management: Solvents (F-List) and Toxicity Characteristics. Retrieved from [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link][2]

Sources

• 1. scienceready.com.au [scienceready.com.au]
• 2. 4-(4-Chlorophenyl)-4-hydroxypiperidine | C11H14ClNO | CID 38282 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling 4-(2-Chlorobenzyl)piperidin-4-ol

Part 1: Executive Safety Summary

Status: High-Caution Reagent Primary Hazard Class: Corrosive / Severe Irritant (Inferred from Structural Activity Relationship - SAR) Critical Action: Treat as a Skin Corrosive (Category 1B) and Serious Eye Damager (Category 1) until specific toxicological data proves otherwise.[1][2]

Immediate PPE Requirements:

• Respiratory: N95 (minimum) or P100 respirator for all solid handling.[2]

• Skin: Double-gloving (Nitrile > 0.11mm) required.[1][2]

• Eyes: Chemical splash goggles (ANSI Z87.1); Face shield required for quantities >1g.[2]

Part 2: Risk Assessment & Hazard Identification

Note: Specific toxicological data for the ortho-isomer (2-chlorobenzyl) is limited compared to the para-isomer (CAS 39512-49-7).[1][2] The following assessment utilizes a "Worst-Case Analog" approach, deriving safety margins from the piperidine core and chlorinated benzyl moieties.

Chemical Hazard Logic (The "Why")

• Piperidine Core: The secondary amine functionality typically imparts high alkalinity (pKa ~11), making the compound capable of causing chemical burns or severe dermatitis upon contact.[2]

• Chlorobenzyl Substituent: Halogenated aromatic rings increase lipophilicity, facilitating rapid dermal absorption.[2] The ortho (2-position) substitution may sterically hinder metabolism, potentially prolonging systemic retention compared to the para isomer.[1][2]

• Physical State: Likely a crystalline solid.[2] The primary exposure vector is inhalation of dust during weighing and dermal absorption during solution preparation.[2]

GHS Classification (Projected)

Hazard Category	H-Code	Statement
Skin Corrosion/Irritation	H314	Causes severe skin burns and eye damage.[1][2]
Acute Toxicity (Oral)	H302	Harmful if swallowed.[2][3][4]
Sensitization (Skin)	H317	May cause an allergic skin reaction (common in benzyl halides).[1][2]

Part 3: Comprehensive PPE Strategy

Hand Protection: The "Permeation Barrier" Protocol

Do not rely on standard latex gloves.[2] The lipophilic nature of the chlorobenzyl group requires materials with higher chemical resistance.[2]

• Primary Layer (Inner): Nitrile (0.11 mm / 4 mil).[1][2] Purpose: Dexterity and biological barrier.[1][2]

• Secondary Layer (Outer): Nitrile (0.2 mm / 8 mil) OR Silver Shield® (Laminate) for prolonged handling (>30 mins).[1][2]

• Change Schedule: Immediately upon splash; every 60 minutes during active handling.

Eye & Face Protection[1][2][7][8][9]

• Standard Handling (<100 mg): Chemical Safety Goggles (indirect venting).[1][2] Safety glasses are insufficient due to fine dust migration.[1][2]

• Bulk Handling (>100 mg or Solution): Chemical Goggles + Face Shield.[2] Rationale: Alkaline solutions cause immediate, irreversible corneal opacity.[1][2]

Respiratory Protection

• Engineering Control: All open handling must occur inside a Class II Biosafety Cabinet or Chemical Fume Hood .[2]

• PPE Backup: If hood work is impossible (e.g., instrument maintenance), use a Full-Face Respirator with P100/OV cartridges .[1][2]

Part 4: Operational Protocols

Workflow Visualization: PPE Decision Matrix

Figure 1: Decision matrix for selecting appropriate PPE based on physical state and quantity.

Protocol A: Weighing & Transfer (Solid State)

• Preparation: Place the balance inside the fume hood.[2] If the balance is external, use a static-free powder funnel and a pre-tared closed vial.

• Static Control: Use an anti-static gun on the spatula and weighing boat. Chlorinated piperidines are often "fly-away" powders; static charge will disperse toxic dust onto your gloves/cuffs.[2]

• Transfer: Never pour from the stock bottle. Use a micro-spatula to transfer to the weighing vessel.

• Decontamination: Wipe the balance area with a methanol-dampened Kimwipe immediately after use.[2] Dispose of the Kimwipe as solid hazardous waste.[2]

Protocol B: Solution Preparation

• Solvent Choice: Dissolve in DMSO or Methanol.[2] Avoid chlorinated solvents (DCM/Chloroform) if possible to prevent permeation synergy through gloves.[1]

• Exothermic Check: Add solvent slowly. Amine solvation can be mildly exothermic.[2]

• Labeling: Mark all secondary containers with "CORROSIVE - ALKALINE" and the exact concentration.

Part 5: Emergency Response & Waste Management

Spill Response Workflow

Figure 2: Step-by-step logic for containing and cleaning spills safely.

Disposal Plan

• Solid Waste: Dispose of contaminated gloves, weighing boats, and paper towels in a dedicated Solid Toxic/Corrosive bin.[2]

• Liquid Waste: Collect in a Basic (Alkaline) Organic Waste stream.[1][2] DO NOT mix with acidic waste streams (e.g., waste containing TFA or HCl) without neutralization, as this may generate heat or fumes.[2]

• Container Rinse: Triple-rinse empty stock bottles with methanol before discarding glass.[2]

References

• PubChem. (2025).[2][5] Compound Summary: 4-(4-Chlorophenyl)piperidin-4-ol (Analogous Safety Data).[1][2] National Library of Medicine. [Link][1][2]

• Occupational Safety and Health Administration (OSHA). (2024).[2] Laboratory Safety Guidance: Chemical Hygiene Plan. U.S. Department of Labor. [Link]

Sources

• 1. 4-(para-Chlorophenyl)-4-hydroxypiperidine (CAS 39512-49-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. 4-(4-Chlorophenyl)-1-(4-(4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl)-2,2-diphenylbutanoyl)piperidin-4-ol | C38H40Cl2N2O3 | CID 71588005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. 4-(4-Chlorobenzyl)piperidine | 36938-76-8 [sigmaaldrich.com]
• 5. 4-(4-Chlorobenzoyl)Piperidine | C12H14ClNO | CID 2777115 - PubChem [pubchem.ncbi.nlm.nih.gov]